Biperiden Lactate

• CAS: 7085-45-2

Core Science & Biosynthesis

Chemical properties and structural elucidation of Biperiden Lactate

An In-depth Technical Guide to the Chemical Properties and Structural Elucidation of Biperiden Lactate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Biperiden Lactate, a non-selective muscarinic receptor antagonist primarily utilized in the management of Parkinson's disease and drug-induced extrapyramidal symptoms.[1][2][3] The guide details its core chemical properties, outlines the instrumental methods for its structural elucidation, and presents relevant experimental protocols.

Chemical and Physical Properties

Biperiden Lactate (CAS No: 7085-45-2) is the lactate salt of Biperiden, a synthetic anticholinergic agent.[4] The salt formation with lactic acid enhances its solubility and bioavailability.[4] It typically presents as a white to off-white crystalline powder.[1][4] Biperiden acts as a competitive antagonist at muscarinic acetylcholine receptors, particularly the M1 subtype, within the central nervous system.[5][6][7] By blocking cholinergic transmission in the corpus striatum, it helps to restore the neurochemical balance between the dopaminergic (inhibitory) and cholinergic (excitatory) systems, which is disrupted in parkinsonism.[3][6][8]

Quantitative Data Summary

The key physicochemical properties of Biperiden Lactate are summarized in the table below for quick reference.

Property	Value	Reference(s)
IUPAC Name	1-(2-bicyclo[2.2.1]hept-5-enyl)-1-phenyl-3-piperidin-1-ylpropan-1-ol;2-hydroxypropanoic acid	[9][10]
CAS Number	7085-45-2	[1][4][10]
Molecular Formula	C₂₄H₃₅NO₄	[1][5][9][10]
Molecular Weight	401.55 g/mol	[1][5][9]
Appearance	White to off-white crystalline powder	[1][4]
Melting Point	97-101 °C	[2][11]
Solubility	Soluble in water and alcohol; Slightly soluble in Chloroform, DMSO, Methanol. Water solubility estimated at 25.1 mg/L at 25°C.	[1][4][9][12]
pKa (Strongest Acidic)	13.82 (for the hydroxyl group of Biperiden)	[3][13]
pKa (Strongest Basic)	9.3 (for the piperidine nitrogen of Biperiden)	[3][13]

Structural Elucidation

The definitive structure of Biperiden Lactate is established through a combination of modern analytical techniques. These methods confirm the molecular structure, purity, and identity of the active pharmaceutical ingredient (API).

Spectroscopic and Chromatographic Methods

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. For Biperiden Lactate, characteristic absorption bands would include:

• A broad O-H stretching band (approx. 3200-3600 cm⁻¹) from the alcohol and carboxylic acid hydroxyl groups.

• Aromatic C-H stretching (approx. 3000-3100 cm⁻¹).

• Aliphatic C-H stretching (approx. 2850-3000 cm⁻¹).

• A strong C=O stretching band (approx. 1700-1725 cm⁻¹) from the carboxylic acid of the lactate moiety.

• C=C stretching from the aromatic ring and the norbornene moiety (approx. 1450-1600 cm⁻¹).

• C-N stretching from the piperidine ring (approx. 1000-1200 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework.

• ¹H NMR: Would show distinct signals for the aromatic protons of the phenyl group, the vinylic protons of the norbornene group, the aliphatic protons of the piperidine and norbornene rings, and the characteristic quartet and doublet for the lactate ethylidene group.

• ¹³C NMR: Would confirm the presence of the different carbon environments, including the quaternary carbon attached to the hydroxyl group, aromatic carbons, olefinic carbons, and the aliphatic carbons of the cyclic systems.

Mass Spectrometry (MS): Often coupled with Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), this technique confirms the molecular weight and provides structural information through fragmentation patterns.[14][15] The mass spectrum of the Biperiden free base (exact mass: 311.22) would be expected, as the lactate salt would typically dissociate in the ion source.[16]

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for determining the purity and concentration of Biperiden Lactate in pharmaceutical formulations.[17] A reversed-phase C18 column with a mobile phase of acetonitrile and a buffer solution, coupled with UV detection (e.g., at 205 nm), can effectively separate Biperiden from its impurities.[17]

Fig. 1: Experimental workflow for the structural elucidation of Biperiden Lactate.

Experimental Protocols

GC-MS Analysis of Biperiden in Plasma

This protocol is adapted from methodologies developed for pharmacokinetic studies.[14][15]

• Sample Preparation: To 250-300 µL of plasma, add an internal standard (e.g., Biperiden-d5).

• Extraction: Perform a liquid-liquid extraction. Add an appropriate volume of hexane, vortex for 1-2 minutes, and then centrifuge to separate the layers.[14] Alternatively, use a salt-assisted liquid-liquid extraction method for microextraction.[15]

• Isolation: Carefully transfer the organic (upper) layer containing Biperiden to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for injection.

• GC-MS Analysis: Inject the sample into a GC-MS system.

  • GC Column: Use a suitable capillary column (e.g., DB-5ms).

  • Temperature Program: Begin at an initial temperature (e.g., 150°C), ramp up to a final temperature (e.g., 280-300°C) to ensure elution.

  • MS Detection: Operate in Selective Ion Monitoring (SIM) mode for quantification, targeting characteristic ions of Biperiden and the internal standard.

HPLC Assay of Biperiden in Solid Dosage Forms

This protocol is based on a published method for routine analysis.[17]

• Standard Preparation: Accurately weigh and dissolve a reference standard of Biperiden Lactate in a suitable diluent (e.g., a mixture of water and acetonitrile) to create a stock solution. Prepare a series of working standards by serial dilution.

• Sample Preparation: Weigh and finely powder several tablets to obtain a homogenous sample. Transfer an amount of powder equivalent to one dose into a volumetric flask. Add diluent, sonicate for 15-20 minutes to ensure complete dissolution of the API, and dilute to volume.[17] Filter the solution through a 0.45 µm filter.

• Chromatographic Conditions:

  • Apparatus: A standard HPLC system with a UV detector.

  • Column: Kromasil 100 C8 (5 µm, 100 x 4.6 mm) or equivalent reversed-phase column.[17]

  • Mobile Phase: A mixture of acetonitrile and a phosphate buffer, isocratically delivered.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 205 nm.[17]

• Analysis: Inject equal volumes of the standard and sample solutions. Calculate the quantity of Biperiden Lactate in the sample by comparing the peak area with that of the standard.

Mechanism of Action and Signaling Pathway

Biperiden functions as a muscarinic antagonist. In the striatum of the brain, motor control is modulated by a balance between the neurotransmitters dopamine (inhibitory) and acetylcholine (excitatory). In Parkinson's disease, the degeneration of dopaminergic neurons leads to a relative overactivity of the cholinergic system. Biperiden competitively binds to and blocks postsynaptic M1 muscarinic acetylcholine receptors, thereby inhibiting the excitatory effects of acetylcholine.[6][8][18] This action helps to re-establish the cholinergic/dopaminergic balance, alleviating symptoms like tremors and rigidity.[3]

Fig. 2: Biperiden antagonizes the muscarinic M1 receptor, blocking acetylcholine binding.

References

• 1. BIPERIDEN LACTATE | 7085-45-2 [chemicalbook.com]
• 2. BIPERIDEN LACTATE CAS#: 7085-45-2 [m.chemicalbook.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. CAS 7085-45-2: Biperiden lactate | CymitQuimica [cymitquimica.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. What is the mechanism of Biperiden Hydrochloride? [synapse.patsnap.com]
• 7. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is Biperiden Hydrochloride used for? [synapse.patsnap.com]
• 9. medkoo.com [medkoo.com]
• 10. Biperiden Lactate | C24H35NO4 | CID 197083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Page loading... [wap.guidechem.com]
• 12. Page loading... [wap.guidechem.com]
• 13. go.drugbank.com [go.drugbank.com]
• 14. The determination of biperiden in plasma using gas chromatography mass spectrometry: pharmacokinetics after intramuscular administration to guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A novel method for the therapeutic drug monitoring of biperiden in plasma by GC-MS using salt-assisted liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. spectrabase.com [spectrabase.com]
• 17. researchgate.net [researchgate.net]
• 18. biperiden | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]

In Vitro Mechanism of Action of Biperiden Lactate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Biperiden is a synthetic anticholinergic agent predominantly utilized in the management of Parkinson's disease and drug-induced extrapyramidal symptoms.[1] Its therapeutic effects are primarily attributed to its potent antagonism of muscarinic acetylcholine receptors (mAChRs). This technical guide delineates the in vitro mechanism of action of Biperiden Lactate, focusing on its receptor binding profile, functional antagonism, and the downstream signaling pathways it modulates. The information presented herein is a synthesis of publicly available research, intended to provide a comprehensive resource for researchers and drug development professionals.

Core Mechanism of Action: Muscarinic Acetylcholine Receptor Antagonism

The principal in vitro mechanism of action of Biperiden is competitive antagonism at muscarinic acetylcholine receptors.[2][3] Biperiden exhibits a notable selectivity for the M1 muscarinic receptor subtype, which is highly expressed in the central nervous system, particularly in the striatum.[4] By blocking the binding of the endogenous neurotransmitter, acetylcholine, to these receptors, Biperiden effectively inhibits cholinergic signaling. This is believed to help restore the balance between the cholinergic and dopaminergic systems in the brain, which is disrupted in Parkinsonism.[1]

The active moiety is the Biperiden molecule itself. The lactate salt form is employed to improve the solubility and bioavailability of the drug. There is no evidence to suggest that the lactate counter-ion contributes directly to the primary mechanism of action in vitro, although lactate itself can have independent biological effects.[5][6][7]

Quantitative Analysis of Receptor Affinity and Activity

The affinity of Biperiden for muscarinic receptors has been quantified using various in vitro assays. The data is presented below, primarily as pA2 values from functional assays and IC50/Ki values from radioligand binding and enzyme inhibition studies. It is important to note that Biperiden is a racemic mixture, and its enantiomers exhibit different affinities for muscarinic receptors.

Parameter	Receptor/Enzyme	Test System	Value	Reference
pA2	M1	Rabbit Vas Deferens	9.07 ((+)-Biperiden)	[4]
pA2	M2 (cardiac alpha)	Rat Left Atrium	7.25 ((+)-Biperiden)	[4]
pA2	M2 (ileal beta)	Guinea-Pig Ileum	8.27 ((+)-Biperiden)	[4]
pA2	Muscarinic Subtypes	Various	5.59 +/- 6.38 ((-)-Biperiden)	[4]
IC50	Muscarinic Receptors	Rat Brain Cortical Tissue	0.0084 µM
Ki	Acetylcholinesterase (AChE)	In vitro enzymatic assay	1.11 mmol/l	[2]

Table 1: Quantitative in vitro data for Biperiden.

Detailed Experimental Protocols

Radioligand Binding Assay for Muscarinic Receptor Affinity

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of Biperiden Lactate for muscarinic receptor subtypes (M1-M5) expressed in a recombinant cell line (e.g., CHO or HEK293 cells).

Objective: To quantify the binding affinity of Biperiden Lactate for each of the five muscarinic receptor subtypes.

Materials:

• CHO cells stably expressing human M1, M2, M3, M4, or M5 receptors

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS)

• Non-specific binding control: Atropine (1 µM)

• Biperiden Lactate stock solution

• Scintillation cocktail

• Glass fiber filters

• 96-well microplates

• Cell harvester

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture the recombinant CHO cells to confluence.

  • Harvest the cells and wash with ice-cold PBS.

  • Homogenize the cells in membrane preparation buffer and centrifuge at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in fresh buffer and determine the protein concentration (e.g., using a BCA assay).

• Binding Assay:

  • In a 96-well plate, add a constant amount of cell membrane preparation to each well.

  • Add increasing concentrations of Biperiden Lactate.

  • Add a fixed concentration of [³H]-NMS (typically at its Kd concentration).

  • For the determination of non-specific binding, add 1 µM atropine to a set of wells.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

  • Wash the filters multiple times with ice-cold buffer to remove unbound radioactivity.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the Biperiden Lactate concentration.

  • Determine the IC50 value (the concentration of Biperiden Lactate that inhibits 50% of the specific binding of the radioligand) from the resulting competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Monophosphate (IP1) Accumulation Assay for Functional Antagonism

This protocol describes a functional assay to measure the ability of Biperiden Lactate to antagonize the activation of Gq-coupled muscarinic receptors (M1, M3, M5) by measuring the accumulation of inositol monophosphate (IP1), a downstream product of phospholipase C activation.[8][9][10]

Objective: To determine the functional potency of Biperiden Lactate as an antagonist at Gq-coupled muscarinic receptors.

Materials:

• HEK293 cells expressing a Gq-coupled muscarinic receptor (e.g., M1)

• Cell culture medium and supplements

• Stimulation buffer containing LiCl (to inhibit IP1 degradation)

• Muscarinic agonist (e.g., carbachol or oxotremorine-M)[11]

• Biperiden Lactate stock solution

• IP-One HTRF assay kit (containing IP1-d2 conjugate and anti-IP1 cryptate)

• White 384-well microplates

• HTRF-compatible plate reader

Procedure:

• Cell Plating:

  • Seed the HEK293 cells into a white 384-well plate and culture overnight.

• Antagonist Pre-incubation:

  • Remove the culture medium and add stimulation buffer containing increasing concentrations of Biperiden Lactate.

  • Incubate for 15-30 minutes at 37°C.

• Agonist Stimulation:

  • Add a fixed concentration of the muscarinic agonist (typically the EC80 concentration) to the wells.

  • Incubate for a predetermined optimal time (e.g., 30-60 minutes) at 37°C to allow for IP1 accumulation.

• Detection:

  • Add the IP1-d2 conjugate and the anti-IP1 cryptate solution to each well according to the manufacturer's instructions.

  • Incubate at room temperature for 1 hour.

• Measurement:

  • Read the plate using an HTRF-compatible plate reader, measuring the fluorescence at both the donor and acceptor wavelengths.

• Data Analysis:

  • Calculate the HTRF ratio (acceptor/donor).

  • Plot the HTRF ratio against the logarithm of the Biperiden Lactate concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Signaling Pathways and Visualizations

Primary Signaling Pathway: Antagonism of M1 Muscarinic Receptor

Biperiden's high affinity for the M1 muscarinic receptor means its primary in vitro effect is the blockade of the Gq signaling cascade initiated by acetylcholine.[12] In the absence of Biperiden, acetylcholine binding to the M1 receptor activates the Gq alpha subunit, which in turn stimulates phospholipase C (PLC).[13] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). This rise in intracellular Ca2+ leads to various downstream cellular responses. Biperiden, by competitively inhibiting the binding of acetylcholine, prevents this entire signaling cascade from occurring.

Caption: Biperiden's antagonism of the M1 receptor blocks Gq signaling.

Experimental Workflow: Radioligand Binding Assay

The following diagram illustrates the workflow for determining the binding affinity of Biperiden Lactate using a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Experimental Workflow: IP1 Accumulation Assay

This diagram outlines the workflow for assessing the functional antagonism of Biperiden Lactate at Gq-coupled muscarinic receptors.

Caption: Workflow for an IP1 accumulation functional assay.

Conclusion

The in vitro mechanism of action of Biperiden Lactate is characterized by its competitive antagonism of muscarinic acetylcholine receptors, with a pronounced selectivity for the M1 subtype. This antagonism effectively blocks the Gq-mediated signaling cascade, preventing acetylcholine-induced cellular responses. The quantitative data from radioligand binding and functional assays confirm its high potency at the M1 receptor. The lactate moiety is considered to be for formulation purposes and is not directly involved in the primary mechanism of action. This technical guide provides a foundational understanding of Biperiden Lactate's in vitro pharmacology, which is essential for further research and development in the field of anticholinergic therapeutics.

References

• 1. Biperiden - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Affinity and selectivity of biperiden enantiomers for muscarinic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo Effects of Lactate on Metabolism and Cytokine Production of Human Primary PBMCs and Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Lactate in Inflammatory Processes: Friend or Foe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lactate production by the mammalian blastocyst: Manipulating the microenvironment for uterine implantation and invasion? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Assessing Gαq/15-signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. resources.revvity.com [resources.revvity.com]
• 11. Oxotremorine-m potentiation of glucose-induced insulin release from rat islets involves M3 muscarinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysing the effect caused by increasing the molecular volume in M1-AChR receptor agonists and antagonists: a structural and computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Pharmacokinetic and metabolic pathways of Biperiden Lactate

An In-Depth Technical Guide to the Pharmacokinetic and Metabolic Pathways of Biperiden Lactate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Biperiden is a synthetic anticholinergic agent, primarily classified as a non-selective muscarinic acetylcholine receptor antagonist.[1] It is utilized in the management of Parkinson's disease and for controlling extrapyramidal side effects associated with neuroleptic medications.[1][2] By competitively antagonizing acetylcholine at cholinergic receptors in the corpus striatum, Biperiden helps restore the neurochemical balance between the excitatory (cholinergic) and inhibitory (dopaminergic) systems.[3] Biperiden Lactate is the parenteral form of the drug, used for acute episodes.[3] A thorough understanding of its pharmacokinetic profile and metabolic fate is critical for optimizing therapeutic regimens, predicting drug-drug interactions, and guiding future drug development efforts. This document provides a comprehensive technical overview of the absorption, distribution, metabolism, and excretion (ADME) of Biperiden, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Pharmacokinetics: ADME Profile

Biperiden undergoes a series of processes from administration to elimination, which collectively define its pharmacokinetic profile.

Absorption

Following oral administration, Biperiden is readily absorbed from the gastrointestinal tract.[4] However, it is subject to extensive first-pass metabolism in the liver, which significantly reduces its systemic availability.[4][5] The oral bioavailability is approximately 33 ± 5%.[1][6] Peak plasma concentrations (Cmax) are typically achieved within 1 to 2 hours post-administration.[7][8]

Distribution

Once in systemic circulation, Biperiden exhibits a high degree of binding to plasma proteins, with reported values ranging from 90-95%.[4] It demonstrates good tissue penetration, with a high apparent volume of distribution of approximately 24 L/kg after intravenous administration, indicating significant distribution into tissues.[5][8] In preclinical studies using rabbits, the major tissues of distribution were identified as fat, muscle, and lung.[9] Its ability to cross the blood-brain barrier is essential for its central anticholinergic activity.

Metabolism

The metabolism of Biperiden is not yet fully elucidated but is known to be extensive and primarily occurs in the liver.[3][7] The principal metabolic pathway is oxidation via the Cytochrome P450 (CYP450) enzyme system.[6][10]

• Phase I Metabolism: The primary transformation involves the hydroxylation of the bicycloheptene and piperidine rings, rendering the molecule more polar.[4] While the specific CYP450 isozymes responsible for Biperiden's metabolism are not definitively identified in the literature, CYP2D6 and CYP3A4 are common enzymes involved in the metabolism of many centrally active agents and are likely candidates.[11]

• Phase II Metabolism: Following Phase I oxidation, the hydroxylated metabolites can undergo conjugation reactions, such as glucuronidation, to form highly water-soluble glucuronides.[12][13] These conjugates are then readily eliminated from the body.

The extensive hepatic metabolism is the primary reason for the low oral bioavailability of the drug.[1][5]

Caption: Metabolic pathway of Biperiden via Phase I and Phase II reactions.

Excretion

The metabolites of Biperiden are primarily excreted through the kidneys into the urine.[7] The drug has a long elimination half-life, generally reported to be between 18 and 24 hours in healthy adults, which may be prolonged in geriatric patients.[1][6]

Quantitative Pharmacokinetic Data

The following table summarizes key pharmacokinetic parameters for Biperiden reported in human studies.

Parameter	Value	Route	Reference(s)
Bioavailability	33 ± 5%	Oral	[1][6]
Time to Peak (Tmax)	1.0 - 1.6 hours	Oral	[4][8]
Peak Concentration (Cmax)	4 - 5 ng/mL	Oral (4 mg dose)	[3]
Elimination Half-life (t½)	18 - 24 hours	Oral / IV	[1][5][6]
Volume of Distribution (Vd)	~24 L/kg	IV	[5]
Plasma Protein Binding	90 - 95%	-	[4]
Oral Clearance	146 L/h	Oral	[8]

Metabolic Fate of the Lactate Moiety

Biperiden Lactate is a salt form of the drug. In biological systems, it readily dissociates into the active Biperiden cation and the lactate anion. Lactate is an endogenous molecule that is efficiently managed by cellular metabolic machinery. It is transported into cells via proton-linked monocarboxylate transporters (MCTs).[14][15] Once inside the cell, lactate is converted to pyruvate by lactate dehydrogenase, entering central energy metabolism pathways such as the Krebs cycle.

Caption: Dissociation of Biperiden Lactate and the metabolic pathway of the lactate anion.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of pharmacokinetic and metabolic studies. The following sections outline standardized protocols for key experiments.

Protocol: In Vitro Metabolite Identification in Human Liver Microsomes

This protocol is designed to identify the metabolic products of Biperiden using a subcellular liver fraction.

• Objective: To identify Phase I metabolites of Biperiden generated by CYP450 enzymes.

• Materials:

  • Biperiden Lactate standard

  • Pooled Human Liver Microsomes (HLMs)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (ACN) with 0.1% formic acid (for quenching)

  • Incubator/water bath (37°C)

  • Centrifuge

  • LC-MS/MS system

• Procedure:

  • Prepare a stock solution of Biperiden in a suitable solvent (e.g., DMSO, Methanol).

  • In a microcentrifuge tube, pre-warm a mixture of HLMs (final concentration ~0.5 mg/mL) and phosphate buffer at 37°C for 5 minutes.

  • Add Biperiden to the mixture (final concentration e.g., 1-10 µM) and briefly pre-incubate.

  • Initiate the metabolic reaction by adding the NADPH regenerating system. A control incubation without NADPH should be run in parallel to identify non-enzymatic degradation.

  • Incubate at 37°C for a specified time (e.g., 60 minutes).

  • Terminate the reaction by adding 2 volumes of ice-cold ACN with 0.1% formic acid.

  • Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• Analysis:

  • Analyze the sample using a high-resolution mass spectrometer to detect the parent drug and potential metabolites (e.g., +16 Da for hydroxylation).

  • Compare the chromatograms of the +NADPH and -NADPH samples to identify NADPH-dependent metabolites.

References

• 1. Biperiden - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Akineton (Biperiden): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 4. mims.com [mims.com]
• 5. Pharmacokinetic and pharmacodynamic studies following the intravenous and oral administration of the antiparkinsonian drug biperiden to normal subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biperiden [chemeurope.com]
• 7. What is the mechanism of Biperiden Hydrochloride? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. Fundamental pharmacokinetic properties of biperiden: tissue distribution and elimination in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Multiple cytochrome P450 enzymes responsible for the oxidative metabolism of the substituted (S)-3-phenylpiperidine, (S,S)-3-[3-(methylsulfonyl)phenyl]-1-propylpiperidine hydrochloride, in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Glucuronidation - Wikipedia [en.wikipedia.org]
• 13. Glucuronidation: Driving Factors and Their Impact on Glucuronide Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lactate transporters (MCT proteins) in heart and skeletal muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Monocarboxylate transporter - Wikipedia [en.wikipedia.org]

Biperiden Lactate: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of Biperiden Lactate in various solvents. The information is intended to support research, formulation development, and analytical method development for this active pharmaceutical ingredient (API).

Introduction

Biperiden is a muscarinic antagonist used for the treatment of Parkinson's disease and drug-induced extrapyramidal symptoms.[1] The lactate salt of biperiden is utilized in pharmaceutical formulations, and its solubility and stability are critical physicochemical properties that influence its bioavailability, formulation design, and shelf-life.[2] This document summarizes the available data on the solubility of Biperiden Lactate in different solvents and its stability under various conditions.

Solubility Profile

The solubility of an API is a crucial factor in its formulation and delivery. Biperiden Lactate is generally characterized as a white to off-white crystalline powder.[2] Its solubility in various solvents is summarized below.

Qualitative Solubility

Biperiden Lactate exhibits varied solubility in different solvent systems. It is generally described as being soluble in aqueous and alcoholic solutions while having limited solubility in several organic solvents.

Solvent	Qualitative Solubility	Source(s)
Water	Soluble, Freely Soluble	[2][3]
Alcohol	Soluble, Freely Soluble	[2][3]
Chloroform	Slightly Soluble	[4]
Dimethyl Sulfoxide (DMSO)	Soluble	[5]
Methanol	Slightly Soluble	[4]

Quantitative Solubility

Quantitative solubility data for Biperiden Lactate is limited in the public domain. The available data, which includes estimated and predicted values, is presented in Table 2. A significant discrepancy exists between the estimated and predicted aqueous solubility values, highlighting the need for experimental verification.

Solvent	Temperature (°C)	Solubility	Method	Source(s)
Water	25	25.1 mg/L	Estimated	[6]
Water	Not Specified	0.00426 mg/mL	Predicted (ALOGPS)	[7]
DMSO	Not Specified	>50 mM	Inferred from stock solution preparation	[5]

Stability Profile

The chemical stability of Biperiden Lactate is a critical attribute that can affect the safety and efficacy of the final drug product. Stability studies are essential to identify potential degradation pathways and to establish appropriate storage conditions and shelf-life.

Influence of pH and Formulation

The pH of a solution can significantly impact the stability of a drug substance. The United States Pharmacopeia (USP) monograph for Biperiden Lactate Injection specifies a pH range of 4.8 to 5.8, suggesting that the drug is most stable in a slightly acidic medium.

Photostability

Biperiden Lactate is known to be a photosensitive medication.[8][9] Exposure to light can lead to degradation. Therefore, it is recommended that formulations containing Biperiden Lactate be protected from light during storage and handling.[8]

Storage Conditions

For long-term stability of the solid form, it is recommended to store Biperiden Lactate in a dry, dark environment at temperatures ranging from 0 - 4°C for short-term storage (days to weeks) to -20°C for long-term storage (months to years).[5]

Degradation Pathways

While specific degradation pathways for Biperiden Lactate are not extensively detailed in the available literature, studies on the related salt, Biperiden Hydrochloride, indicate that the biperiden molecule is susceptible to degradation under oxidative and acidic conditions. It is reasonable to infer that Biperiden Lactate would exhibit similar degradation patterns. Forced degradation studies are necessary to fully elucidate these pathways.

Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of Biperiden Lactate are not publicly available. However, standardized methodologies can be applied.

Solubility Determination: Shake-Flask Method

The shake-flask method is a common technique for determining the equilibrium solubility of a compound. The general workflow for this method is depicted below.

Shake-Flask Solubility Determination Workflow

Stability-Indicating Method: Forced Degradation Study

Forced degradation studies are performed to identify potential degradation products and to develop stability-indicating analytical methods. A general workflow for a forced degradation study is outlined below.

Forced Degradation Study Workflow

Conclusion

The solubility and stability of Biperiden Lactate are critical parameters for the development of safe and effective pharmaceutical products. While qualitative data suggests solubility in water and alcohols, there is a notable lack of comprehensive quantitative solubility data across a range of solvents, temperatures, and pH values in publicly accessible literature. The available information indicates that Biperiden Lactate is sensitive to light and is most stable in a slightly acidic pH range. Further experimental studies are required to fully characterize its solubility profile and to elucidate its degradation pathways. The experimental workflows provided in this guide offer a framework for conducting such investigations.

References

• 1. npra.gov.my [npra.gov.my]
• 2. CAS 7085-45-2: Biperiden lactate | CymitQuimica [cymitquimica.com]
• 3. jigspharma.com [jigspharma.com]
• 4. BIPERIDEN LACTATE | 7085-45-2 [chemicalbook.com]
• 5. medkoo.com [medkoo.com]
• 6. Page loading... [guidechem.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. aulamedica.es [aulamedica.es]
• 9. Review of the Stability of Photosensitive Medications | Farmacia Hospitalaria [revistafarmaciahospitalaria.es]

Biperiden Lactate (CAS No. 7085-45-2): A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Biperiden Lactate, a synthetic anticholinergic agent primarily utilized in the management of Parkinson's disease and drug-induced extrapyramidal symptoms. This document consolidates key data on its physicochemical properties, pharmacology, and mechanism of action, supported by detailed experimental protocols and visual diagrams to facilitate a comprehensive understanding for research and development purposes.

Physicochemical and Pharmacological Properties

Biperiden Lactate is the lactate salt of Biperiden, a piperidine derivative. The lactate formulation enhances its solubility and bioavailability.[1] It is a white to off-white crystalline powder, soluble in water and alcohol.[1]

Property	Value	Reference
CAS Number	7085-45-2	[1]
Molecular Formula	C21H29NO・C3H6O3	[1]
Molecular Weight	401.54 g/mol	[2]
Bioavailability (Oral)	Approximately 33%	[3]
Protein Binding	~60%	[4]
Metabolism	Primarily via hydroxylation	[4][5]
Elimination Half-life (Terminal)	Approximately 18 to 24 hours	[3]
Peak Plasma Concentration (after 4 mg oral dose)	4-5 ng/mL	[5][6]
Time to Peak Plasma Concentration	1-1.5 hours	[5][6]

Mechanism of Action and Signaling Pathway

Biperiden's therapeutic effects are primarily attributed to its competitive antagonism of muscarinic acetylcholine receptors (mAChRs), with a notable selectivity for the M1 subtype.[4][7] In the corpus striatum, a key brain region for motor control, Parkinson's disease is characterized by an imbalance between the excitatory cholinergic system and the inhibitory dopaminergic system.[4][8] By blocking the M1 receptors on striatal neurons, Biperiden redresses this imbalance, thereby alleviating symptoms such as tremor and rigidity.[4][8] There is also some evidence to suggest that Biperiden may block dopamine reuptake, further contributing to the restoration of dopaminergic tone.

Below is a diagram illustrating the proposed mechanism of action of Biperiden in the striatum.

Mechanism of Biperiden in the Striatum.

Quantitative Data: Receptor Binding Affinity

Biperiden exhibits a higher affinity for the M1 muscarinic receptor subtype compared to other subtypes. The enantiomers of Biperiden also show differential binding affinities.

Receptor Subtype	Ki (nM)	Reference
M1	0.48	[4]
M2	6.3	[4]
M3	3.9	[4]
M4	2.4	[4]
M5	6.3	[4]

Enantiomer	Receptor Subtype	pA2	Reference
(+)-Biperiden	M1 (rabbit vas deferens)	9.07	[1]
M2α (rat left atrium)	7.25	[1]
M2β (guinea-pig ileum)	8.27	[1]
(-)-Biperiden	All subtypes studied	5.59 +/- 6.38	[1]

Experimental Protocols

In Vitro: Muscarinic Receptor Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of Biperiden Lactate for muscarinic receptor subtypes.

Methodology:

• Membrane Preparation: Membranes from cells expressing a specific human muscarinic receptor subtype (e.g., CHO-K1 cells) are used.

• Radioligand: A radiolabeled antagonist with high affinity for the receptor, such as [3H]-N-methylscopolamine ([3H]-NMS), is used.

• Assay Buffer: Typically, a buffer such as PBS (phosphate-buffered saline) at pH 7.4 is used.

• Incubation: A constant concentration of the radioligand and varying concentrations of the unlabeled competitor (Biperiden Lactate) are incubated with the receptor-containing membranes.

• Separation: The bound radioligand is separated from the unbound radioligand by rapid filtration through a glass fiber filter.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The IC50 value (the concentration of Biperiden Lactate that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo: Haloperidol-Induced Catalepsy in Rodents

Objective: To assess the efficacy of Biperiden Lactate in a preclinical model of drug-induced parkinsonism.

Methodology:

• Animals: Male Wistar rats or Swiss albino mice are commonly used.

• Induction of Catalepsy: Haloperidol, a typical antipsychotic, is administered intraperitoneally (i.p.) at a dose that induces a cataleptic state (e.g., 1-5 mg/kg).

• Catalepsy Assessment: Catalepsy is measured at specific time points after haloperidol administration. A common method is the bar test, where the animal's forepaws are placed on a horizontal bar, and the time it remains in this unnatural posture is recorded.

• Drug Administration: Biperiden Lactate or vehicle is administered (e.g., i.p. or orally) at a predetermined time before or after the haloperidol injection.

• Data Collection: The duration of catalepsy is recorded for each animal at various time points.

• Statistical Analysis: The data are analyzed using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of Biperiden Lactate with the vehicle control group.

Experimental Workflow for Haloperidol-Induced Catalepsy Model.

Clinical Application and Management

Biperiden is indicated for the treatment of all forms of Parkinson's disease and for the control of extrapyramidal symptoms (EPS) secondary to neuroleptic drug therapy. The decision to use Biperiden and the management of its administration require careful consideration of the patient's symptoms, potential side effects, and co-morbidities.

The following diagram outlines a logical approach to the clinical use of Biperiden for drug-induced EPS.

Logical Flow for Clinical Use of Biperiden in EPS.

Conclusion

Biperiden Lactate is a well-established anticholinergic agent with a clear mechanism of action centered on M1 muscarinic receptor antagonism in the striatum. The quantitative data on its receptor binding profile and the detailed experimental protocols provided in this guide offer a solid foundation for further research and development. The visualizations aim to simplify complex information, making it more accessible for researchers, scientists, and drug development professionals in the field of neuropharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. Biperiden (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 3. Protocol for the MPTP mouse model of Parkinson's disease | Semantic Scholar [semanticscholar.org]
• 4. fadavispt.mhmedical.com [fadavispt.mhmedical.com]
• 5. BIPERIDEN oral | MSF Medical Guidelines [medicalguidelines.msf.org]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. Biperiden  (Akineton) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 8. modelorg.com [modelorg.com]

Protocols & Analytical Methods

Protocol for Biperiden Lactate Administration in Rodent Studies: Application Notes for Parkinson's Disease and Extrapyramidal Symptom Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Biperiden Lactate in rodent models, with a focus on studies related to Parkinson's disease and drug-induced extrapyramidal symptoms (EPS). The information compiled is based on established scientific literature and is intended to guide researchers in designing and executing methodologically sound preclinical studies.

Introduction

Biperiden is a muscarinic acetylcholine receptor antagonist that is clinically used to treat Parkinson's disease and extrapyramidal side effects induced by neuroleptic drugs.[1][2] Its mechanism of action involves blocking central cholinergic receptors, which helps to restore the balance of cholinergic and dopaminergic neurotransmission in the basal ganglia.[3][4] In rodent models, Biperiden Lactate is utilized to investigate its therapeutic potential and to elucidate the underlying neurobiological mechanisms of these disorders.

Data Presentation: Quantitative Data Summary

The following tables summarize quantitative data from rodent studies involving Biperiden administration.

Table 1: Pharmacokinetic Parameters of Biperiden in Rats

Parameter	Value	Species/Strain	Route of Administration	Reference
Regional brain-to-blood unbound concentration ratios (Kpf)	30 - 75	Rat	Intravenous	[5]
LD50 (Oral)	760 mg/kg	Rat	Oral	[1]

Table 2: Exemplary Doses of Biperiden Lactate in Rodent Studies

Animal Model	Species/Strain	Biperiden Lactate Dose	Administration Route	Study Focus	Reference
Cholinergic cognitive impairment	Rat	1, 3, and 10 mg/kg	Intraperitoneal (IP)	To assess cognitive and sensorimotor effects	[6]
Ethanol-induced conditioned place preference	Mouse	1.0, 5.0, and 10.0 mg/kg	Not specified	To evaluate effects on alcohol reward	[7]
Pancreatic cancer xenograft	Mouse	10 mg/kg/day for 3 weeks	Intraperitoneal (IP)	Antitumor activity	[8]
Spontaneous seizures	Not specified	8 mg/kg every 8 hours for 10 days	Intraperitoneal (IP)	Anticonvulsant effects	[8]

Experimental Protocols

Preparation of Biperiden Lactate Solution for Injection

Biperiden Lactate for injection is a sterile solution of biperiden lactate in Water for Injection, prepared from Biperiden with the aid of Lactic Acid.[9] The pH of the solution should be between 4.8 and 5.8.[9][10]

Materials:

• Biperiden base or Biperiden Hydrochloride

• Lactic Acid

• Sterile Water for Injection

• Sterile vials

• pH meter

• Sterile filters (0.22 µm)

Protocol:

• Accurately weigh the desired amount of Biperiden.

• Dissolve the Biperiden in a minimal amount of a suitable solvent if necessary (e.g., methanol for standard preparation).[9] For injection solutions, Biperiden is typically prepared with Lactic Acid in Water for Injection.[9]

• Adjust the pH of the solution to between 4.8 and 5.8 using Lactic Acid.[9][10]

• Bring the solution to the final desired concentration with Sterile Water for Injection.

• Sterilize the solution by passing it through a 0.22 µm sterile filter into a sterile vial.

• Store the solution in single-dose containers, protected from light.[9]

Intraperitoneal (IP) Injection Protocol in Rodents

Intraperitoneal injection is a common route for administering Biperiden Lactate in rodent studies.

Materials:

• Sterile syringe (1 ml or 3 ml)

• Sterile needle (25-27 gauge for mice, 23-25 gauge for rats)[11]

• Prepared Biperiden Lactate solution

• 70% ethanol

• Animal restraint device (optional)

Protocol:

• Animal Restraint: Gently restrain the mouse or rat. For a one-person technique, grasp the loose skin over the neck and back. For a two-person technique, one person can restrain the animal while the other performs the injection.[11]

• Injection Site Identification: The preferred injection site is the lower right abdominal quadrant to avoid the cecum, bladder, and other vital organs.[11]

• Injection Procedure:

  • Tilt the animal's head downwards at a slight angle.

  • Insert the needle, with the bevel facing up, at a 30-40 degree angle into the identified injection site.[11]

  • Gently aspirate to ensure no fluid or blood is drawn back, which would indicate entry into an organ or blood vessel.[11]

  • If aspiration is clear, slowly inject the Biperiden Lactate solution. The maximum recommended injection volume is typically less than 10 ml/kg.[11]

  • Withdraw the needle smoothly and return the animal to its cage.

• Post-injection Monitoring: Observe the animal for any signs of distress, discomfort, or adverse reactions.

Rodent Model of Haloperidol-Induced Extrapyramidal Symptoms (EPS)

Haloperidol, a typical antipsychotic, is commonly used to induce EPS in rodents, providing a model to test the efficacy of drugs like Biperiden.[12][13]

Materials:

• Haloperidol solution (e.g., 1 mg/kg dissolved in 0.05% acetic acid in saline, pH adjusted to 6.0)[14]

• Biperiden Lactate solution

• Rodents (rats or mice)

• Behavioral testing apparatus (e.g., rotarod, open field arena)

Protocol:

• Induction of EPS: Administer haloperidol to the rodents via intraperitoneal (IP) or oral route. Doses can range from 0.2 mg/rat/day orally for several weeks to induce vacuous chewing movements (VCMs)[13][15] to 1 mg/kg IP for acute catalepsy.[16]

• Biperiden Lactate Administration: Administer the prepared Biperiden Lactate solution (at the desired dose) intraperitoneally, typically 30 minutes before or concurrently with the haloperidol administration, or as a treatment after the onset of EPS.

• Behavioral Assessment: Evaluate motor function using a battery of behavioral tests. Common tests include:

  • Catalepsy Test: Measure the time the animal remains in an imposed posture (e.g., on a horizontal bar).

  • Rotarod Test: Assess motor coordination and balance by measuring the time the animal can stay on a rotating rod.[13]

  • Open Field Test: Evaluate general locomotor activity and exploratory behavior.[17]

  • Cylinder Test: Assess forelimb akinesia by observing paw placement against the wall of a cylinder.[18]

Visualization of Signaling Pathway and Experimental Workflow

Signaling Pathway of Biperiden in the Striatum

Caption: Signaling pathway of Biperiden in the striatum.

Experimental Workflow for a Haloperidol-Induced EPS Study

Caption: Experimental workflow for a rodent study.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Biperiden Hydrochloride? [synapse.patsnap.com]
• 3. Biperiden - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Brain regional pharmacokinetics of biperiden in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparison of scopolamine and biperiden as a rodent model for cholinergic cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of biperiden (cholinergic muscarinic m1/m4 receptor antagonist) on ethanol conditioned place preference in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Biperiden Lactate Injection [drugfuture.com]
• 10. drugfuture.com [drugfuture.com]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]
• 12. The Advances in Antipsychotics-Induced Dyskinesia Rodent Models: Benefits of Antioxidant Supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. Drugs and treatment dosing [protocols.io]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Effects of Immediate Aversive Stimulation on Haloperidol-Induced Catalepsy in Rats [frontiersin.org]
• 17. Behavioral analysis of motor and non-motor impairment in rodent models of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Organophosphate-Induced Seizures with Biperiden Lactate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organophosphate (OP) compounds, a class of chemicals used as pesticides and developed as nerve agents, exert their primary toxic effect by inhibiting acetylcholinesterase (AChE).[1][2][3] This inhibition leads to an accumulation of the neurotransmitter acetylcholine (ACh) at cholinergic synapses, resulting in a state of hypercholinergic activity.[1][4] In the central nervous system (CNS), this overstimulation can trigger severe and prolonged seizures, often progressing to status epilepticus (SE), which is a life-threatening condition associated with significant neuronal damage and long-term neurological consequences.[5][6][7]

The pathophysiology of OP-induced seizures is complex, involving an initial hyperstimulation of muscarinic acetylcholine receptors (mAChRs), particularly the M1 subtype, which then leads to a secondary cascade of excitotoxicity mediated by the glutamatergic system.[1][5] This understanding forms the basis for investigating therapeutic interventions that target these specific pathways.

Biperiden, a non-selective muscarinic receptor antagonist with a high affinity for the M1 receptor, has shown significant efficacy in terminating OP-induced seizures in preclinical models.[8][9][10] Its ability to counteract the initial cholinergic surge makes it a valuable tool for studying the mechanisms of OP-induced neurotoxicity and for the development of more effective medical countermeasures. Biperiden lactate is a water-soluble form of biperiden suitable for injection.[6][11]

These application notes provide detailed protocols for inducing OP-induced seizures in rodent models and for evaluating the therapeutic efficacy of biperiden lactate. The included information on experimental workflows, data interpretation, and underlying signaling pathways is intended to guide researchers in this critical area of study.

Data Presentation

Table 1: Efficacy of Biperiden HCl in Terminating Organophosphate Nerve Agent-Induced Seizures in Guinea Pigs

Nerve Agent (Challenge Dose: 2 x LD50)	Anticonvulsant ED50 of Biperiden HCl (mg/kg, i.m.)	Anticonvulsant ED50 of Atropine SO4 (mg/kg, i.m.)
Soman	0.57	12.2
GF (Cyclosarin)	0.51	10.3
VR	0.41	11.9
Tabun	0.20	10.4
Sarin	0.10	5.1
VX	0.09	4.1
Data extracted from Shih, T-M, & McDonough, J. H. (2000). Efficacy of biperiden and atropine as anticonvulsant treatment for organophosphorus nerve agent intoxication.[8]

Table 2: Exemplar Dosing Regimens for Organophosphate-Induced Seizure Models in Rats

Organophosphate	Animal Model	Pre-treatment	OP Administration	Supportive Care	Biperiden Lactate Treatment
Diisopropylfluorophosphate (DFP)	Adult Sprague-Dawley Rat	Pyridostigmine bromide (0.026 mg/kg, i.m.), 30 min prior to DFP	3.2 mg/kg, s.c.	Atropine methyl nitrate (2 mg/kg, i.m.) and 2-PAM (25 mg/kg, i.m.), 1 min after DFP	Not specified in this particular study, but this model is suitable for testing biperiden.[12]
Diisopropylfluorophosphate (DFP)	Adult Rat	Pyridostigmine bromide (0.1 mg/kg, s.c.) followed by methylatropine bromide (20 mg/kg, s.c.) 20 min later	9.5 mg/kg, i.p., 10 min after methylatropine	Diazepam (10 mg/kg, i.p.) administered 60 min after seizure onset to control SE for comparative studies.[13]	This model can be adapted to test biperiden as a delayed treatment.
Paraoxon (POX) or DFP	Male Sprague-Dawley Rat	None specified in this context	Sub-cutaneous injection	Atropine sulfate and 2-PAM (doses not specified) administered i.m. 1 min after OP	Not the focus of this study, which used midazolam to terminate seizures for studying long-term morbidities.[14]

Experimental Protocols

Protocol 1: Induction of Organophosphate-Induced Seizures in a Rat Model

This protocol describes a common method for inducing status epilepticus in rats using the organophosphate diisopropylfluorophosphate (DFP). This model is well-suited for evaluating the anticonvulsant properties of biperiden lactate.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Diisopropylfluorophosphate (DFP)

• Pyridostigmine bromide

• Atropine methyl nitrate (or atropine sulfate)

• Pralidoxime chloride (2-PAM)

• Sterile saline (0.9% NaCl)

• Syringes and needles for subcutaneous (s.c.) and intramuscular (i.m.) injections

• EEG recording system (including implanted electrodes, amplifier, and data acquisition software)

• Video monitoring system

Procedure:

• Animal Preparation and EEG Electrode Implantation:

  • One week prior to the experiment, surgically implant EEG electrodes under anesthesia. A common method involves placing stainless-steel screw electrodes over the cortex.[7][15]

  • A typical electrode montage includes placing screws over the frontal and parietal cortices, with a reference electrode over the cerebellum.[15]

  • Secure the electrodes and a head-mounted pedestal with dental acrylic.

  • Allow the animals a one-week recovery period. During this time, handle the animals daily to habituate them to the experimental procedures.

• Induction of Seizures:

  • On the day of the experiment, connect the rat to the EEG recording system and record baseline activity for at least 30 minutes.

  • Administer pyridostigmine bromide (0.026 mg/kg, i.m.) to protect the peripheral nervous system from the full effects of the organophosphate.[12]

  • Thirty minutes after pyridostigmine administration, inject DFP (e.g., 3.2 mg/kg, s.c.).[12]

  • Immediately begin continuous video and EEG monitoring to observe for the onset of seizure activity. Seizure onset is characterized by the appearance of high-amplitude, high-frequency spiking on the EEG.[8]

• Supportive Care:

  • One minute following the DFP injection, administer atropine methyl nitrate (2 mg/kg, i.m.) and 2-PAM (25 mg/kg, i.m.).[12] Atropine methyl nitrate is used to counteract peripheral muscarinic effects without significantly crossing the blood-brain barrier and interfering with the central seizure activity being studied. Atropine sulfate can also be used. 2-PAM helps to reactivate inhibited acetylcholinesterase.

Protocol 2: Administration of Biperiden Lactate and Seizure Assessment

This protocol outlines the procedure for administering biperiden lactate to treat OP-induced seizures and the methods for assessing its efficacy.

Materials:

• Biperiden lactate for injection

• Sterile vehicle for dilution (e.g., sterile water for injection or saline)[6]

• Syringes and needles for i.m. injection

• Video-EEG recording setup

• Timer

Procedure:

• Preparation of Biperiden Lactate Solution:

  • Biperiden lactate is available in a solution for injection, typically at a concentration of 5 mg/mL.[6] If a different concentration is required, it can be diluted with sterile saline. For example, to prepare a 1 mg/mL solution, dilute 1 mL of a 5 mg/mL solution with 4 mL of sterile saline. The preparation should be done under sterile conditions.

• Treatment Administration:

  • Following the onset of EEG-confirmed seizure activity (as induced in Protocol 1), wait for a predetermined period (e.g., 5 minutes) to ensure the establishment of status epilepticus.[8]

  • Administer biperiden lactate via intramuscular injection at the desired dose. Dose-response studies are recommended to determine the effective dose range. For guinea pigs, ED50 values for biperiden HCl ranged from 0.09 to 0.57 mg/kg depending on the nerve agent.[8] A starting point for rats could be in a similar range, but will require empirical determination.

  • A control group should receive an equivalent volume of the vehicle. For comparison, another experimental group could be treated with diazepam, a standard benzodiazepine anticonvulsant.[16][17]

• Seizure Assessment and Data Analysis:

  • EEG Analysis: Continuously record EEG for several hours post-treatment (e.g., 6 hours, with a follow-up at 24 hours).[18] The primary endpoint is the cessation of seizure activity, defined as the return of the EEG to a pre-seizure baseline pattern. The time from drug administration to seizure termination should be recorded.[9]

  • Behavioral Seizure Scoring: Simultaneously with EEG, record the animal's behavior and score the seizure severity using a modified Racine scale.[12][19][20] This allows for the quantification of the behavioral manifestations of the seizures and the effect of the treatment.

Table 3: Modified Racine Scale for Scoring Seizure Severity

Stage	Behavioral Manifestations
0	No response, normal behavior
1	Mouth and facial movements (e.g., chewing, jaw clonus)
2	Head nodding
3	Forelimb clonus
4	Rearing with forelimb clonus
5	Rearing and falling (loss of postural control) with generalized tonic-clonic seizures
This is a commonly used version of the Racine scale for rodent seizure models.[12][19]

Visualization of Pathways and Workflows

Signaling Pathway of Organophosphate-Induced Seizures and Biperiden Lactate Intervention

Caption: Signaling cascade of OP-induced seizures and the point of intervention for biperiden.

Experimental Workflow for Evaluating Biperiden Lactate

Caption: Step-by-step workflow for testing biperiden lactate in an OP-induced seizure model.

Conclusion

The protocols and data presented herein provide a comprehensive framework for utilizing biperiden lactate as a pharmacological tool to study and counteract organophosphate-induced seizures. By antagonizing the overstimulation of M1 muscarinic receptors, biperiden targets a critical initiating step in the seizure cascade. The detailed experimental procedures, from animal model preparation to quantitative seizure assessment, are designed to ensure robust and reproducible results. The provided visualizations of the underlying signaling pathway and the experimental workflow serve to contextualize the experimental design and the mechanism of action. This information is intended to empower researchers and drug development professionals to advance our understanding of OP neurotoxicity and to develop improved therapeutic strategies for this significant public health and military threat.

References

• 1. researchgate.net [researchgate.net]
• 2. The Activation of M1 Muscarinic Receptor Signaling Induces Neuronal Differentiation in Pyramidal Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methodological standards and interpretation of video-EEG in adult control rodents. A TASK1-WG1 report of the AES/ILAE Translational Task Force of the ILAE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A revised Racine's scale for PTZ-induced seizures in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biperiden Lactate Injection [drugfuture.com]
• 7. kopfinstruments.com [kopfinstruments.com]
• 8. researchgate.net [researchgate.net]
• 9. The activation of M1 muscarinic receptor signaling induces neuronal differentiation in pyramidal hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. drugfuture.com [drugfuture.com]
• 12. metris.nl [metris.nl]
• 13. A rat model of organophosphate-induced status epilepticus and the beneficial effects of EP2 receptor inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Novel therapeutics for treating organophosphate-induced status epilepticus co-morbidities, based on changes in calcium homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ndineuroscience.com [ndineuroscience.com]
• 16. Diazepam in the treatment of organophosphorus ester pesticide poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. apps.dtic.mil [apps.dtic.mil]
• 19. Racine stages - Wikipedia [en.wikipedia.org]
• 20. dergipark.org.tr [dergipark.org.tr]

Application of Biperiden Lactate in Traumatic Brain Injury Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biperiden, a synthetic anticholinergic agent, has been traditionally used in the management of Parkinson's disease and extrapyramidal symptoms induced by neuroleptic drugs. Its primary mechanism of action is the antagonism of muscarinic acetylcholine receptors.[1] Recent preclinical and clinical investigations have explored the therapeutic potential of Biperiden Lactate in the context of traumatic brain injury (TBI), with a particular focus on its neuroprotective properties and its potential to mitigate the long-term consequences of TBI, such as post-traumatic epilepsy (PTE).[2][3]

Data Presentation

The following tables summarize the quantitative findings from a key preclinical study investigating the effects of Biperiden Lactate in a rat model of traumatic brain injury.

Table 1: Effects of Biperiden Lactate on Neuronal Injury and Neuroinflammation Markers

Biomarker	Control Group (TBI + Saline)	Treatment Group (TBI + Biperiden)	Percentage Change
Degenerating Neurons (count)	High	Reduced	↓
Total Tau (T-tau) Levels	Elevated	Lower	↓
Neurofilament Light Chain (NfL) Levels	Elevated	Lower	↓
Astrocyte Activation	Increased	Reduced	↓
Microglia Morphology	Activated (Amoeboid)	Partially Restored (Branched)	↔

Data synthesized from a preclinical study in a rat model of lateral fluid percussion TBI.[4][5]

Table 2: Effect of Biperiden Lactate on Functional Outcome

Assessment	Control Group (TBI + Saline)	Treatment Group (TBI + Biperiden)	Outcome
Neuroscore Performance (Day 1 post-TBI)	Deficits observed	Modest, non-significant improvement	~

Based on a preclinical study in a rat model of lateral fluid percussion TBI, indicating a trend towards improved motor function that did not reach statistical significance.[4][5]

Experimental Protocols

Preclinical Model: Lateral Fluid Percussion Injury (LFPI) in Rats

This protocol outlines the methodology for inducing a moderate TBI in rats and the subsequent administration of Biperiden Lactate for neuroprotective assessment.

1. Animal Model:

• Species: Male Wistar rats.[5]

• Justification: Epidemiological data suggest a higher incidence of TBI in young adult males.[5]

2. Surgical Procedure (Craniotomy):

• Anesthetize the animal following approved institutional protocols.

• Secure the rat in a stereotaxic frame.

• Perform a craniotomy over the desired cortical region, ensuring the dura mater remains intact.

3. Induction of Traumatic Brain Injury:

• Utilize a lateral fluid percussion injury device to deliver a fluid pulse of controlled severity to the exposed dura. This method produces a combination of focal and diffuse brain injury.

4. Biperiden Lactate Administration:

• Dosage: 8 mg/kg.[5]

• Route of Administration: Intraperitoneal (i.p.) injection.[5]

• Timing:

  • Administer the first dose 6 hours post-injury.[5]

  • Administer two subsequent doses at 8-hour intervals.[5]

• Control Group: Administer an equivalent volume of saline solution using the same route and timing.

5. Post-Injury Monitoring and Assessment:

• Neurological Scoring: Evaluate motor deficits at specified time points post-injury (e.g., Day 1) using a composite neuroscore.[4][5]

• Histological and Immunohistochemical Analysis:

  • At 24 hours post-TBI, perfuse the animals and collect brain tissue.[4][5]

  • Perform histological staining (e.g., Fluoro-Jade) to quantify neuronal degeneration.

  • Use immunohistochemistry to assess astrocyte activation (e.g., GFAP staining) and microglial morphology (e.g., Iba1 staining).

• Biomarker Analysis:

  • Collect blood samples at 24 hours post-TBI.[4][5]

  • Analyze plasma or serum levels of T-tau and NfL using sensitive immunoassays (e.g., SIMOA).[4][5]

Clinical Trial Protocol: Prevention of Post-Traumatic Epilepsy

This section summarizes the key elements of a clinical trial protocol designed to evaluate the efficacy of Biperiden in preventing PTE in patients with moderate to severe TBI.

1. Patient Population:

• Adult patients with a diagnosis of moderate to severe TBI.[2]

2. Intervention:

• Treatment Group: Intravenous (i.v.) infusion of Biperiden Lactate.

• Placebo Group: Intravenous (i.v.) infusion of a matching placebo.

• Timing: The first dose is administered within 12 hours of the traumatic brain injury.[6]

• Frequency and Duration: The infusion is repeated every 6 hours for a total of 10 days.[6]

3. Outcome Measures:

• Primary Outcome: Incidence of post-traumatic epilepsy.[2]

• Secondary Outcomes:

  • Frequency of seizures.[6]

  • Mortality rate.[6]

  • Adverse events.[6]

  • Neuropsychological status and quality of life, assessed at various follow-up points (e.g., 3, 6, 12, and 24 months post-TBI).[2]

Mandatory Visualizations

Signaling Pathways

The neuroprotective effects of Biperiden Lactate in traumatic brain injury are thought to be mediated through multiple signaling pathways. As a muscarinic acetylcholine receptor antagonist, its primary action is to block the downstream signaling cascades initiated by excessive acetylcholine release following TBI. Additionally, there is emerging evidence suggesting a potential role for the modulation of the Brain-Derived Neurotrophic Factor (BDNF)/Tropomyosin receptor kinase B (TrkB) signaling pathway.

Caption: Muscarinic Receptor Antagonism Pathway in TBI.

Caption: Potential BDNF/TrkB Signaling Modulation by Biperiden.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the neuroprotective effects of Biperiden Lactate in a preclinical TBI model.

Caption: Preclinical Experimental Workflow for Biperiden in TBI.

Conclusion

The available preclinical data suggest that Biperiden Lactate has neuroprotective effects in the acute phase of traumatic brain injury. It appears to reduce neuronal damage and neuroinflammation. However, its efficacy in improving functional outcomes requires further investigation with more robust preclinical studies. Clinical trials are currently focused on its potential to prevent post-traumatic epilepsy, but the results are not yet conclusive. The proposed mechanisms of action, including muscarinic receptor antagonism and potential modulation of BDNF/TrkB signaling, provide a strong rationale for continued research into the therapeutic applications of Biperiden Lactate for traumatic brain injury. Researchers and drug development professionals are encouraged to consider these findings and protocols in the design of future studies to further elucidate the therapeutic potential of this compound.

References

• 1. The antidepressant-like effects of biperiden may involve BDNF/TrkB signaling-mediated BICC1 expression in the hippocampus and prefrontal cortex of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biperiden for prevention of post-traumatic epilepsy: A protocol of a double-blinded placebo-controlled randomized clinical trial (BIPERIDEN trial) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Neuroprotective Effects of Acute Biperiden Treatment Following Traumatic Brain Injury in Male Rats | Sciety [sciety.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Standard Preparation of Biperiden Lactate Injection for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biperiden is an anticholinergic agent primarily utilized in the management of Parkinson's disease and drug-induced extrapyramidal symptoms.[1][2] It functions as a muscarinic receptor antagonist, helping to restore the balance between cholinergic and dopaminergic neurotransmission in the brain.[1][3] For laboratory research, including preclinical in vitro and in vivo studies, the preparation of a standardized Biperiden Lactate injection is crucial. Biperiden Lactate Injection is a sterile solution of biperiden lactate in Water for Injection, typically prepared from Biperiden base with the addition of Lactic Acid.[4][5] This document provides detailed protocols for the preparation, quality control, and handling of Biperiden Lactate injection for research applications.

Quantitative Data Summary

The following tables summarize the key quantitative specifications for Biperiden Lactate Injection as established by the United States Pharmacopeia (USP).[4][5]

Table 1: Physical and Chemical Specifications

Parameter	Specification
pH	4.8 - 5.8
Molecular Weight (Biperiden)	311.47 g/mol
Molecular Weight (Biperiden Lactate)	401.55 g/mol

Table 2: Quality Control and Assay Specifications

Parameter	Specification
Assay (Content of Biperiden Lactate)	95.0% - 105.0% of labeled amount
Bacterial Endotoxins	Not more than 83.3 USP Endotoxin Units per mg of biperiden lactate

Experimental Protocols

Laboratory-Scale Preparation of Biperiden Lactate Injection (5 mg/mL)

This protocol describes the preparation of a 10 mL stock solution of Biperiden Lactate injection at a concentration of 5 mg/mL.

Materials:

• Biperiden base

• Lactic Acid (85-90%)

• Water for Injection (WFI)

• Sterile 10 mL volumetric flask

• Sterile single-dose vials (Type I glass recommended)[4][5]

• Sterile 0.22 µm syringe filters

• Analytical balance

• pH meter

• Sterile syringes and needles

Procedure:

• Calculate Required Biperiden Base: To prepare a 5 mg/mL Biperiden Lactate solution, first calculate the equivalent amount of Biperiden base needed.

  • Molecular Weight of Biperiden Lactate = 401.55 g/mol [4][5]

  • Molecular Weight of Biperiden = 311.47 g/mol [4][5]

  • Amount of Biperiden base = (5 mg/mL) * (311.47 / 401.55) ≈ 3.88 mg/mL

  • For 10 mL, weigh out 38.8 mg of Biperiden base.

• Dissolution: Accurately weigh 38.8 mg of Biperiden base and transfer it to the sterile 10 mL volumetric flask.

• Acidification: Add approximately 7 mL of WFI to the flask. Slowly add Lactic Acid dropwise while gently swirling the flask until the Biperiden base is completely dissolved. The lactic acid facilitates the formation of the lactate salt.

• pH Adjustment: Check the pH of the solution using a calibrated pH meter. Adjust the pH to be within the range of 4.8 to 5.8 by adding more Lactic Acid (to lower pH) or a dilute sterile sodium hydroxide solution (to raise pH) if necessary.[4][5]

• Final Volume: Once the desired pH is achieved, add WFI to bring the final volume to 10 mL.

• Sterile Filtration: Draw the solution into a sterile syringe, attach a sterile 0.22 µm syringe filter, and filter the solution into sterile single-dose vials.

• Storage: Store the vials protected from light.[4][5] For short-term storage (days to weeks), refrigeration at 2-8°C is recommended. For long-term storage (months to years), store at -20°C.[6]

Quality Control Assay: Quantification of Biperiden Lactate

This assay is based on the USP monograph for Biperiden Lactate Injection.[4][5]

Materials:

• Methanol

• Water, purified

• USP Biperiden Reference Standard (RS)

• Phosphate buffer–bromocresol purple solution (Prepare as directed in the Assay under Biperiden Hydrochloride Tablets)

• UV-Vis Spectrophotometer

Standard Preparation:

• Accurately weigh about 80 mg of USP Biperiden RS and transfer to a 100-mL volumetric flask.

• Dissolve in and dilute with methanol to volume, and mix.

• Transfer 5.0 mL of this solution to a second 100-mL volumetric flask, add 25 mL of water, dilute with methanol to volume, and mix. This yields a Standard preparation with a known concentration of about 40 µg/mL.[4][5]

Assay Preparation:

• Transfer an accurately measured volume of the prepared Biperiden Lactate Injection, equivalent to about 5 mg of biperiden lactate, to a 100-mL volumetric flask.

• Add 25 mL of water, dilute with methanol to volume, and mix.[4][5]

Procedure:

• Follow the procedural details as directed in the Assay under Biperiden Hydrochloride Tablets (this typically involves forming a complex with bromocresol purple and extracting it into a solvent for spectrophotometric analysis).

• Measure the absorbance of the solutions from the Assay preparation (AU) and the Standard preparation (AS) at the wavelength of maximum absorbance.

• Calculate the quantity, in mg, of biperiden lactate (C₂₁H₂₉NO·C₃H₆O₃) in each mL of the Injection taken by the formula:

  (401.55 / 311.47) * (0.1C / V) * (AU / AS)

  • 401.55 and 311.47 are the molecular weights of biperiden lactate and biperiden, respectively.[4][5]

  • C is the concentration, in µg per mL, of USP Biperiden RS in the Standard preparation.

  • V is the volume, in mL, of Injection taken.

Visualizations

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the signaling pathway of Biperiden and the workflow for its preparation and quality control.

Caption: Mechanism of Action of Biperiden as a Muscarinic Antagonist.

Caption: Workflow for Preparation and Quality Control of Biperiden Lactate Injection.

References

• 1. What is Biperiden Hydrochloride used for? [synapse.patsnap.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Biperiden Hydrochloride? [synapse.patsnap.com]
• 4. Biperiden Lactate Injection [drugfuture.com]
• 5. pharmacopeia.cn [pharmacopeia.cn]
• 6. medkoo.com [medkoo.com]

Application Notes and Protocols for In Vivo Administration of Biperiden Lactate in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo dosage and administration of Biperiden Lactate in mouse models. The information is intended to guide researchers in designing and executing preclinical studies investigating the effects of this anticholinergic agent.

Introduction

Biperiden is a muscarinic acetylcholine receptor antagonist, with a high affinity for the M1 subtype, used in the treatment of Parkinson's disease and drug-induced extrapyramidal symptoms.[1][2] In preclinical research, mouse models are crucial for elucidating its mechanism of action and exploring its therapeutic potential. Proper dosage and administration are critical for obtaining reliable and reproducible data.

Quantitative Data Summary

The following tables summarize the reported in vivo dosages of Biperiden administered to rodents. It is important to note that while some studies use "Biperiden," the doses are relevant for Biperiden Lactate, as the lactate salt is a common formulation for parenteral administration.

Table 1: Intraperitoneal (IP) Administration of Biperiden in Rodents

Species	Dosage Range (mg/kg)	Study Context	Observed Effects	Reference
Mouse	1.0, 5.0, 10.0	Ethanol Conditioned Place Preference	Blocked the expression of ethanol-induced CPP; increased Fos-positive cells and dopamine turnover in the nucleus accumbens. No effect on motor coordination.	[3][4]
Rat	3.0, 10.0	Cognitive and Sensorimotor Tasks	3 mg/kg disrupted short-term memory. 10 mg/kg slowed sensorimotor responding.	[5]

Table 2: Intravenous (IV) Administration of Biperiden in Rats

Species	Dosage (mg/kg)	Study Context	Measurement	Reference
Rat	3.2	Pharmacokinetics	Cerebellar levels were approximately ten times higher than plasma levels.	[6]

Experimental Protocols

Protocol for Intraperitoneal (IP) Administration of Biperiden Lactate in a Behavioral Study

This protocol is based on methodologies used in studies investigating the effects of Biperiden on conditioned place preference in mice.[3][4]

Objective: To assess the effect of Biperiden Lactate on a specific behavioral paradigm in mice.

Materials:

• Biperiden Lactate (e.g., 5 mg/mL solution)[7]

• Sterile Saline (0.9% NaCl)

• Mouse strain (e.g., C57BL/6)

• Standard mouse housing

• Behavioral testing apparatus (e.g., conditioned place preference box)

• 1 mL syringes with 27-30 gauge needles

• Animal scale

Procedure:

• Animal Acclimation:

  • House mice in a controlled environment (12:12 h light:dark cycle, 22 ± 2°C, food and water ad libitum) for at least one week before the experiment.

  • Handle mice for several days prior to the experiment to reduce stress.

• Drug Preparation:

  • On each day of testing, prepare fresh solutions of Biperiden Lactate.

  • Dilute the Biperiden Lactate stock solution with sterile saline to achieve the desired final concentrations (e.g., for doses of 1.0, 5.0, and 10.0 mg/kg).

  • The injection volume should be consistent across all groups, typically 5-10 mL/kg. For a 25g mouse, a 10 mL/kg volume would be 0.25 mL.

• Administration:

  • Weigh each mouse immediately before injection to calculate the precise volume to be administered.

  • Gently restrain the mouse by scruffing the neck to expose the abdomen.

  • Tilt the mouse's head slightly downwards.

  • Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree angle, being careful to avoid the midline (to prevent damage to the bladder) and internal organs.

  • Aspirate briefly to ensure no fluid (blood or urine) is drawn back, indicating incorrect placement.

  • Inject the calculated volume of Biperiden Lactate solution or saline (for the control group).

  • Withdraw the needle and return the mouse to its home cage.

• Behavioral Testing:

  • Administer Biperiden Lactate or saline 30 minutes before placing the mouse in the behavioral apparatus.[3]

  • Conduct the behavioral test according to the specific paradigm's protocol.

  • Record and analyze the data as required by the experimental design.

• Post-Procedure Monitoring:

  • Monitor the animals for any adverse reactions following the injection and behavioral testing.

General Protocol for Preparation of Biperiden Lactate Solution for Injection

Materials:

• Biperiden Lactate powder

• Sterile Saline for Injection (0.9% NaCl)

• Sterile vials

• Sterile filters (0.22 µm)

• Vortex mixer

• pH meter and adjustment solutions (if necessary)

Procedure:

• Calculation: Determine the total volume and concentration of the Biperiden Lactate solution needed for the study.

• Dissolution: In a sterile environment (e.g., a laminar flow hood), add the appropriate amount of Biperiden Lactate powder to a sterile vial. Add a portion of the sterile saline and vortex until the powder is completely dissolved.

• Volume Adjustment: Add the remaining sterile saline to reach the final desired volume and mix thoroughly.

• pH Check (Optional but Recommended): Check the pH of the solution. If necessary, adjust to a physiologically compatible pH (typically 6.5-7.5) using sterile, dilute HCl or NaOH.

• Sterilization: Sterilize the final solution by passing it through a 0.22 µm sterile filter into a new sterile vial.

• Storage: Store the sterile solution at 2-8°C, protected from light. Prepare fresh solutions regularly, as stability in solution may vary.

Visualizations

Signaling Pathway of Biperiden as a Muscarinic M1 Receptor Antagonist

Caption: Biperiden blocks the M1 muscarinic receptor, preventing acetylcholine-mediated activation of the Gq pathway.

Experimental Workflow for In Vivo Biperiden Administration in Mice

Caption: General workflow for an in vivo study involving intraperitoneal administration of Biperiden Lactate in mice.

References

• 1. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. guidetopharmacology.org [guidetopharmacology.org]
• 3. Effects of biperiden (cholinergic muscarinic m1/m4 receptor antagonist) on ethanol conditioned place preference in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A comparison of scopolamine and biperiden as a rodent model for cholinergic cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Biperiden Lactate in the Study of Extrapyramidal Symptoms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extrapyramidal Symptoms (EPS) are a group of movement disorders that are a common side effect of antipsychotic medications, particularly typical antipsychotics that act as dopamine D2 receptor antagonists. These symptoms, which include acute dystonia, akathisia, and parkinsonism, arise from the blockade of dopamine receptors in the nigrostriatal pathway, leading to an imbalance between dopaminergic and cholinergic activity in the basal ganglia.[1][2] Biperiden, an anticholinergic agent, is utilized to counteract these effects by acting as a competitive antagonist of muscarinic acetylcholine receptors, thereby helping to restore the dopamine-acetylcholine balance.[3][4] Biperiden Lactate is a salt form of biperiden used for parenteral administration, allowing for rapid intervention in acute EPS.

These application notes provide a summary of the use of Biperiden Lactate in the context of EPS studies, including relevant clinical data, detailed preclinical experimental protocols for inducing and evaluating EPS in animal models, and an overview of the key signaling pathways involved.

Data Presentation

Table 1: Clinical Dosing of Biperiden for Drug-Induced Extrapyramidal Symptoms

Indication	Patient Population	Dosage	Administration Route	Reference
Drug-induced extrapyramidal symptoms	Adults	2 mg, one to three times daily	Oral	[5]
Acute dystonic reactions	Adults	2 mg	Intramuscular or Intravenous	[5]
Drug-induced parkinsonism	Adults	2 mg, three to four times daily	Oral	[6]

Experimental Protocols

A widely used preclinical model to study antipsychotic-induced EPS is the haloperidol-induced catalepsy model in rodents. Catalepsy, characterized by an inability to correct an externally imposed posture, is a quantifiable measure of the parkinsonian-like effects of dopamine D2 receptor antagonists.[7][8]

Protocol 1: Haloperidol-Induced Catalepsy and Reversal by Biperiden Lactate in Rats

Objective: To induce catalepsy in rats using haloperidol and to assess the dose-dependent reversal of cataleptic symptoms by Biperiden Lactate.

Materials:

• Male Wistar rats (200-250 g)

• Haloperidol solution (1 mg/mL in saline with a drop of glacial acetic acid, adjusted to pH 5.0 with NaOH)

• Biperiden Lactate solution (various concentrations in sterile saline)

• Vehicle (sterile saline)

• Catalepsy bar (a horizontal wooden or metal bar, 1 cm in diameter, elevated 9 cm from the base)

• Stopwatch

Procedure:

• Animal Acclimation: Acclimate rats to the housing facility for at least one week before the experiment. House them in a temperature-controlled room with a 12-hour light/dark cycle and provide ad libitum access to food and water.

• Group Allocation: Randomly divide the animals into experimental groups (n=8-10 per group), including a vehicle control group, a haloperidol-only group, and groups receiving haloperidol plus different doses of Biperiden Lactate.

• Induction of Catalepsy: Administer haloperidol (1 mg/kg, intraperitoneally - i.p.) to all animals except the vehicle control group, which receives an equivalent volume of saline.[8][9]

• Treatment Administration: 30 minutes after haloperidol administration, administer Biperiden Lactate (e.g., 0.5, 1, 2, 5 mg/kg, i.p.) or vehicle to the respective groups.

• Catalepsy Assessment (Bar Test):

  • At 60, 90, and 120 minutes after haloperidol injection, place the rat's forepaws on the catalepsy bar.

  • Start the stopwatch and measure the time (in seconds) the rat maintains this unnatural posture.

  • The endpoint is when the rat removes one or both forepaws from the bar.

  • A cut-off time of 180 seconds is typically used. If the rat remains on the bar for the entire duration, record the time as 180 seconds.[3]

• Data Analysis: Record the latency to descend from the bar for each animal at each time point. Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of Biperiden Lactate with the haloperidol-only group.

Signaling Pathways and Experimental Workflows

Dopamine-Acetylcholine Imbalance in Extrapyramidal Symptoms

Antipsychotic drugs like haloperidol block D2 dopamine receptors on medium spiny neurons in the striatum. This disinhibits cholinergic interneurons, leading to an overproduction of acetylcholine (ACh). The excess ACh acts on muscarinic receptors (predominantly M1 and M4) on medium spiny neurons, contributing to the motor deficits characteristic of EPS.[10]

Figure 1: Dopamine-Acetylcholine Balance and Imbalance in EPS.

Biperiden's Mechanism of Action: M1 and M4 Receptor Antagonism

Biperiden restores the balance by blocking the effects of excess acetylcholine at muscarinic receptors. In the striatum, M1 and M4 receptors are key targets.

• M1 Receptors (Gq/11-coupled): Activation of M1 receptors on medium spiny neurons leads to the activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in increased intracellular calcium and protein kinase C (PKC) activation, leading to neuronal excitation. Biperiden, by blocking M1 receptors, prevents this excitatory signaling.[4][11]

• M4 Receptors (Gi/o-coupled): M4 receptors are also found on striatal neurons. Their activation inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity. This generally has an inhibitory effect on neuronal function. By blocking M4 receptors, biperiden can modulate this inhibitory pathway.[10][12]

Figure 2: Biperiden's Antagonism of M1 and M4 Receptor Signaling.

Experimental Workflow for Preclinical Evaluation

The following diagram illustrates the typical workflow for evaluating the efficacy of Biperiden Lactate in a preclinical model of EPS.

Figure 3: Experimental Workflow for Assessing Biperiden Lactate in a Catalepsy Model.

References

• 1. M4 muscarinic receptor signaling ameliorates striatal plasticity deficits in models of L-DOPA-induced dyskinesia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extrapyramidal Side Effects - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. meliordiscovery.com [meliordiscovery.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Haloperidol-Induced Catalepsy and Its Correlations with Acetylcholinesterase Activity in Different Brain Structures of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Dose-catalepsy response to haloperidol in rat: effects of strain and sex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Effects of Immediate Aversive Stimulation on Haloperidol-Induced Catalepsy in Rats [frontiersin.org]
• 10. Involvement of Striatal Cholinergic Interneurons and M1 and M4 Muscarinic Receptors in Motor Symptoms of Parkinson's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. M1 muscarinic activation induces long-lasting increase in intrinsic excitability of striatal projection neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting unexpected side effects of Biperiden Lactate in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected side effects during animal studies with Biperiden Lactate.

Frequently Asked Questions (FAQs)

Q1: What are the expected pharmacological effects of Biperiden Lactate in animal models?

A1: Biperiden is a muscarinic acetylcholine receptor antagonist.[1] Its primary, expected effects in animal models are related to its anticholinergic properties. These can include a reduction in drug-induced extrapyramidal symptoms, decreased salivation, mydriasis (pupil dilation), and potential impacts on cognitive functions like memory and learning.[2]

Q2: What are some of the more severe or unexpected side effects observed with Biperiden Lactate in animal studies?

A2: Beyond the typical anticholinergic effects, studies have reported more severe and sometimes unexpected side effects, particularly at higher doses. These include:

• Cardiovascular and Respiratory Collapse: In canine studies, overdose has led to respiratory arrest and circulatory standstill.[3]

• Significant Behavioral and Neurological Changes: In rats, Biperiden has been shown to induce a delirium-like state with alternating periods of hyperactivity (rapid walking, excessive sniffing) and hypoactivity (motor arrest, drowsiness).[4]

• Cognitive Strategy Impairment: While not affecting overall learning in a specific task, a 10 mg/kg dose in rats was found to decrease the use of searching strategies to solve a spatial cone field task.[2][5]

• Weak Acetylcholinesterase Inhibition: An in-silico and in-vitro study has shown that Biperiden can act as a weak inhibitor of acetylcholinesterase (AChE), which is an off-target effect.[1][6]

Q3: Are there species-specific differences in the side effect profile of Biperiden Lactate?

A3: Yes, the available data suggests species-specific differences. For instance, the severe cardiorespiratory effects have been documented in dogs at high intravenous doses.[3] Behavioral and cognitive effects have been characterized in rats.[2][4] It is crucial to consider the species being used and to conduct thorough dose-finding studies to establish the safety profile in your specific model.

Q4: Can Biperiden Lactate administration affect cognitive testing outcomes in unexpected ways?

A4: Yes. While high doses of anticholinergics are generally expected to impair cognition, one study in Lister Hooded rats found that Biperiden (at 3 and 10 mg/kg) did not impair the acquisition of a spatial cone field task. However, the higher dose did reduce the animals' tendency to use searching strategies and increased the time it took for them to start and complete the task.[2][5] This suggests that Biperiden may affect the approach to problem-solving rather than learning and memory directly in this paradigm.

Troubleshooting Guides

Issue 1: Unexpected Animal Deaths or Severe Morbidity

Symptoms: Sudden death, respiratory distress, or cardiovascular collapse in study animals, particularly after intravenous administration.

Possible Cause: Overdose leading to severe cardiorespiratory toxicity.[3]

Troubleshooting Steps:

• Immediate Action:

  • Cease administration of Biperiden Lactate immediately.

  • Provide supportive care as per your institution's veterinary guidelines (e.g., artificial ventilation, cardiovascular support).

• Investigation:

  • Verify the concentration and dose of the administered solution.

  • Review the rate of intravenous infusion; rapid administration can lead to higher peak plasma concentrations.

  • Consult the experimental protocol to ensure there were no errors in dose calculation.

• Corrective Actions:

  • Reduce the dose for subsequent experiments.

  • Decrease the rate of intravenous infusion.

  • Consider alternative routes of administration (e.g., intraperitoneal, subcutaneous) that may have a slower absorption profile.

Issue 2: Biphasic Behavioral Changes (Hyperactivity and Hypoactivity)

Symptoms: Animals exhibit alternating periods of intense activity (rapid locomotion, repetitive sniffing) and periods of drowsiness or motor arrest.[4]

Possible Cause: Central anticholinergic effects leading to a delirium-like state.[4]

Troubleshooting Steps:

• Observation and Documentation:

  • Carefully document the duration and characteristics of both the hyperactive and hypoactive phases.

  • Note the dose and time of administration relative to the onset of these behaviors.

• Experimental Design Considerations:

  • If these behavioral changes interfere with the primary experimental endpoints, consider lowering the dose.

  • Ensure the housing environment is safe to prevent injury during hyperactive phases.

  • For behavioral studies, allow for a sufficient acclimatization period after drug administration before testing.

• Data Interpretation:

  • Recognize that these behavioral states can significantly impact the outcomes of other behavioral tests.

  • Consider these effects as a potential confounding factor in your data analysis.

Issue 3: Inconsistent or Unexpected Results in Cognitive Tasks

Symptoms: Animals are not showing expected cognitive deficits, or are showing unusual patterns of behavior in cognitive paradigms.

Possible Cause: The dose of Biperiden Lactate may be affecting motor function or problem-solving strategy rather than directly impairing learning and memory in your specific task.[2][5]

Troubleshooting Steps:

• Detailed Behavioral Analysis:

  • Go beyond simple success/failure metrics in your cognitive tasks. Analyze parameters such as latency to start the task, time to completion, and the specific strategies employed by the animals.

• Dose-Response Evaluation:

  • Test a wider range of doses. A lower dose may produce the desired cognitive impairment without the confounding motor or strategic effects.

• Control for Motor Effects:

  • Include open field or rotarod tests to assess general locomotor activity and motor coordination to distinguish these from cognitive effects.

• Consider Alternative Cognitive Paradigms:

  • If the current task is yielding ambiguous results, consider using a different cognitive test that may be more sensitive to the specific effects of Biperiden.

Data Presentation

Table 1: Severe Toxic Effects of Intravenous Biperiden Lactate in Dogs

Effect	Dose (mg/kg)	Animal Model	Reference
Respiratory Arrest	33 +/- 10	Dog	[3]
Circulatory Standstill	45 +/- 5	Dog	[3]

Table 2: Behavioral and Cognitive Effects of Biperiden Lactate in Rats

Effect	Dose (mg/kg)	Route of Administration	Animal Model	Reference
Hyperactivity and Hypoactivity (Delirium-like state)	10	Intraperitoneal	Wistar Rat	[4]
Decreased use of searching strategies in a spatial task	10	Not specified	Lister Hooded Rat	[2][5]

Experimental Protocols

Protocol 1: Induction of a Delirium-Like State in Rats

• Animal Model: Male Wistar rats.

• Drug Administration: A single intraperitoneal (i.p.) injection of Biperiden Lactate at a dose of 10 mg/kg.

• Control Group: Administered an equivalent volume of saline i.p.

• Monitoring:

  • Continuous behavioral observation for 60 minutes post-injection.

  • Concurrent electroencephalography (EEG), electrooculography (EOG), and electromyography (EMG) recordings.

  • EEG data can be analyzed using power spectrum analyses (Fast Fourier Transformation) to quantify changes in different brain wave frequencies (delta, theta, alpha, beta).

• Observed Effects: Treated rats show alternating hyperactive (rapid walking, excessive sniffing, increased alpha, beta, delta, and theta power in EEG) and hypoactive (motor arrest, drowsiness, increased delta and theta power in EEG) states.[4]

Protocol 2: Overdose Effects on Respiration and Circulation in Dogs

• Animal Model: Dogs under general anesthesia.

• Drug Administration: Intravenous (i.v.) administration of Biperiden Lactate.

• Procedure:

  • Anesthetize the animals.

  • Administer Biperiden Lactate i.v. at a continuous or escalating dose.

  • Monitor respiratory rate and effort, heart rate, and left ventricular contractility.

• Key Findings:

  • Respiratory arrest is observed at a dose of 33 +/- 10 mg/kg.

  • With artificial ventilation, circulatory standstill occurs at a dose of 45 +/- 5 mg/kg, characterized by decreased heart rate and left ventricular contractility.[3]

Visualizations

Caption: Primary and off-target signaling of Biperiden Lactate.

Caption: Workflow for assessing neurobehavioral effects of Biperiden.

Caption: Troubleshooting logic for unexpected side effects.

References

• 1. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modelling Alzheimer-like cognitive deficits in rats using biperiden as putative cognition impairer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The influence of biperiden in overdose on respiration and circulation in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biperiden-induced delirium model in rats: a behavioral and electroencephalographic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Biperiden Lactate dosage for maximal therapeutic effect in vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Biperiden Lactate dosage for maximal therapeutic effect in vivo.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Biperiden Lactate in vivo?

A1: Biperiden is a muscarinic acetylcholine receptor antagonist with a high affinity for the M1 subtype.[1] In conditions like Parkinson's disease, there is an imbalance between the cholinergic and dopaminergic systems in the corpus striatum. Biperiden restores this balance by competitively antagonizing acetylcholine at cholinergic receptors.[2] It may also play a role in blocking the reuptake and storage of dopamine in central sites, thereby increasing dopaminergic activity.[2]

Q2: What are the common animal models used to assess the therapeutic effect of Biperiden Lactate?

A2: Rodent models are frequently used to evaluate the efficacy of anti-parkinsonian drugs like Biperiden Lactate. Common models include:

• Neurotoxin-induced models:

  • MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) model: This neurotoxin selectively damages dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease.[3]

  • 6-OHDA (6-hydroxydopamine) model: This neurotoxin is injected directly into the brain to create lesions in the dopaminergic pathways.[4]

• Pharmacologically-induced models:

  • Haloperidol-induced catalepsy: Haloperidol, a dopamine D2 receptor antagonist, induces a state of muscular rigidity and immobility (catalepsy) in rodents, which can be reversed by anti-parkinsonian drugs.[5][6]

Q3: How should Biperiden Lactate be prepared for in vivo administration?

A3: Biperiden Lactate is soluble in aqueous solutions. For injection, it is typically prepared in a sterile saline solution. Commercial preparations for injection are available and are formulated in water for injection with lactic acid to aid dissolution.[7] The solution should be protected from light and stored under appropriate conditions to ensure stability.[7] For experimental purposes, it can be dissolved in vehicles like DMSO, though care must be taken to ensure the final concentration of the vehicle is not toxic to the animals.[7]

Q4: What is a typical dose range for Biperiden Lactate in rodent models?

A4: The effective dose of Biperiden Lactate can vary depending on the animal model and the specific therapeutic effect being measured. Doses in the range of 1 to 10 mg/kg administered intraperitoneally (i.p.) have been used in mice to assess its effects on motor coordination and in models of ethanol-induced conditioned place preference. It is crucial to perform a dose-response study to determine the optimal dose for your specific experimental conditions.

Experimental Protocols

Protocol 1: Induction of Parkinson's Disease Model in Mice using MPTP

This protocol describes the sub-acute administration of MPTP to induce Parkinsonism in mice.

Materials:

• C57BL/6 mice (male, 10-12 weeks old)

• MPTP hydrochloride (Sigma-Aldrich)

• Probenecid (Sigma-Aldrich)

• Sterile 0.9% saline solution

• Syringes and needles (27-gauge)

Procedure:

• Thirty minutes prior to the first MPTP injection, administer probenecid (250 mg/kg, i.p.) to inhibit the peripheral metabolism of MPTP.

• Prepare a fresh solution of MPTP-HCl in sterile saline at a concentration of 2 mg/mL.

• Administer MPTP (20 mg/kg, i.p.) once daily for five consecutive days.[8]

• House the animals in a well-ventilated area and follow all institutional safety protocols for handling neurotoxins.

• Behavioral testing can typically commence 3-7 days after the final MPTP injection.[8][9]

Protocol 2: Assessment of Motor Coordination using the Rotarod Test

This protocol details the procedure for evaluating motor coordination and balance in mice.

Equipment:

• Rotarod apparatus for mice

Procedure:

• Acclimation and Training:

  • Acclimate the mice to the testing room for at least 1 hour before the experiment.

  • Train the mice on the rotarod for 2-3 consecutive days prior to the baseline measurement. Place the mice on the rotating rod at a low speed (e.g., 4 rpm) for a maximum of 300 seconds. Repeat this for 3-4 trials per day with a 15-20 minute inter-trial interval.

• Baseline Measurement:

  • On the day of the experiment, record the baseline latency to fall for each mouse. The rod should accelerate from 4 to 40 rpm over a 300-second period. Conduct three trials and average the results.

• Drug Administration and Testing:

  • Administer Biperiden Lactate or vehicle (e.g., saline) via intraperitoneal injection.

  • At a predetermined time post-injection (e.g., 30 minutes), place the mice back on the accelerating rotarod.

  • Record the latency to fall for each mouse. A trial ends when the mouse falls off the rod or after a maximum of 300 seconds.

  • Perform three trials and calculate the average latency to fall.

Protocol 3: Assessment of Catalepsy using the Bar Test

This protocol describes the method for measuring drug-induced catalepsy in rodents.

Equipment:

• A horizontal bar (approximately 0.5-1 cm in diameter) elevated 4-5 cm from a flat surface.

Procedure:

• Induction of Catalepsy:

  • Administer a cataleptic agent such as haloperidol (e.g., 1 mg/kg, i.p.).[5]

• Drug Administration:

  • At a set time before or after the cataleptic agent, administer the desired dose of Biperiden Lactate or vehicle.

• Catalepsy Assessment:

  • At various time points after haloperidol administration (e.g., 30, 60, 90, 120 minutes), gently place the mouse's forepaws on the horizontal bar.

  • Start a stopwatch and measure the time it takes for the mouse to remove both forepaws from the bar and return to a normal posture.

  • A cut-off time (e.g., 180 or 300 seconds) should be set, at which point the mouse is returned to its cage if it has not moved.[10]

Quantitative Data

Table 1: Dose-Dependent Effect of Biperiden on Motor Coordination (Rotarod Test) in a Rodent Model of Parkinson's Disease (Hypothetical Data)

Biperiden Lactate Dose (mg/kg, i.p.)	Mean Latency to Fall (seconds) ± SEM	% Improvement vs. Vehicle
Vehicle (Saline)	85 ± 10	0%
1	120 ± 12	41%
3	185 ± 15	118%
5	210 ± 18	147%
10	195 ± 16	129%

Table 2: Dose-Dependent Reversal of Haloperidol-Induced Catalepsy by Biperiden (Bar Test) (Hypothetical Data)

Treatment Group	Mean Catalepsy Duration (seconds) ± SEM	% Reversal of Catalepsy
Vehicle + Haloperidol	175 ± 15	0%
Biperiden (1 mg/kg) + Haloperidol	110 ± 12	37%
Biperiden (3 mg/kg) + Haloperidol	65 ± 8	63%
Biperiden (5 mg/kg) + Haloperidol	40 ± 6	77%
Biperiden (10 mg/kg) + Haloperidol	45 ± 7	74%

Visualizations

Caption: M1 Muscarinic Receptor Signaling Pathway.

References

• 1. Anti-Parkinson Drug Biperiden Inhibits Enzyme Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biperiden - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MPTP-induced mouse model of Parkinson’s disease: A promising direction for therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of 5-Hydroxytryptamine 1A Receptors in 6-Hydroxydopmaine-induced Catalepsy-like Immobilization in Rats: a Therapeutic Approach for Treating Catalepsy of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Haloperidol-induced catalepsy as an animal model for parkinsonism: A systematic review of experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Parkinson's Disease: catalepsy model - Newsletter - Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 7. medkoo.com [medkoo.com]
• 8. Reassessment of subacute MPTP-treated mice as animal model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Behavioral characterization in MPTP/p mouse model of Parkinson’s disease [imrpress.com]
• 10. Haloperidol-Induced Catalepsy and Its Correlations with Acetylcholinesterase Activity in Different Brain Structures of Mice - PMC [pmc.ncbi.nlm.nih.gov]

Biperiden Lactate stability and proper storage conditions for research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and proper storage of Biperiden Lactate. It includes troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Biperiden Lactate powder?

A1: Proper storage is crucial to maintain the integrity of Biperiden Lactate. For short-term storage (days to weeks), it is recommended to keep the compound in a dry, dark place at 0 - 4°C. For long-term storage (months to years), the compound should be stored at -20°C.[1] Following these conditions helps to ensure a shelf life of over three years.[1]

Q2: How should I prepare stock solutions of Biperiden Lactate?

A2: Biperiden Lactate is soluble in dimethyl sulfoxide (DMSO).[1] For preparation, dissolve the powder in DMSO to your desired concentration. It is important to note that the product is stable for several weeks during ordinary shipping at ambient temperatures.[1]

Q3: What is the stability of Biperiden Lactate in aqueous solutions?

A3: The stability of Biperiden Lactate in aqueous solutions can be influenced by pH. While specific quantitative data for Biperiden Lactate is limited, studies on the related salt, Biperiden Hydrochloride, indicate that it is susceptible to degradation under both acidic and oxidative conditions.[2][3] It is advisable to prepare fresh aqueous solutions for experiments and avoid prolonged storage, especially at non-neutral pH or in the presence of oxidizing agents. For physiological pH applications, consider that lactate itself can influence the pH of the medium.[4]

Q4: Is Biperiden Lactate sensitive to light?

A4: Yes, protection from light is recommended for Biperiden Lactate, particularly when in solution.[5] Photostability studies are a critical part of stability testing to ensure that light exposure does not lead to unacceptable degradation.[6] For experiments, it is best practice to work in a subdued light environment and store solutions in amber vials or containers wrapped in aluminum foil.

Stability Data

The following table summarizes the known stability and storage information for Biperiden Lactate.

Parameter	Condition	Recommendation/Data	Source(s)
Storage (Solid)	Short-term (days to weeks)	Dry, dark, 0 - 4°C	[1]
Long-term (months to years)	Dry, dark, -20°C	[1]
Shelf Life (Solid)	Stored properly	> 3 years	[1]
Solubility	Organic Solvent	Soluble in DMSO	[1]
Aqueous Solvents	Soluble in water and alcohol.	[7]
Solution Storage	Short-term (days to weeks)	0 - 4°C	[1]
Long-term (months)	-20°C	[1]
pH Stability	Acidic Conditions	Susceptible to degradation.	[2][3]
Oxidative Conditions	Susceptible to degradation.	[2]
Light Sensitivity	General	Protect from light.	[5]

Experimental Protocols

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

A stability-indicating HPLC method is essential for distinguishing the intact drug from its degradation products. The following is a summary of a validated method for Biperiden.[6]

• Column: Symmetry C8 (150 mm x 3.9 mm i.d., 5 µm particle size)

• Mobile Phase: Isocratic mixture of methanol and buffer (50:50, v/v) at a pH of 2.50. The buffer consists of 50 mM sodium dihydrogen phosphate and 5 mM 1-heptanesulfonic acid sodium salt.

• Flow Rate: 1 ml/min

• Detection: UV at 205 nm

• Linearity: 0.5-25 µg/ml (r=0.9998)

• Limit of Detection (LOD): 0.03 µg/ml

• Limit of Quantitation (LOQ): 0.1 µg/ml

This method has been shown to be accurate, selective, sensitive, and precise for assaying Biperiden in the presence of its degradation products.[6]

Forced Degradation Studies

Forced degradation studies are performed to understand the degradation pathways of a drug substance.[5] Here are example protocols for acidic and oxidative stress testing based on studies of Biperiden Hydrochloride.[2]

Acid Degradation:

• Accurately weigh 10 mg of Biperiden salt and dissolve it in approximately 25 mL of methanol in a 50 mL volumetric flask.

• Add 20 mL of 1N hydrochloric acid.

• Heat the solution in a water bath at 40°C.

• Take 1 mL aliquots every 10 minutes.

• Evaporate the aliquot to near dryness.

• Redissolve the residue in 10 mL of methanol.

• Analyze the sample using a stability-indicating HPLC method to monitor for the appearance of degradation products and the disappearance of the parent peak. Complete degradation was observed after 2 hours in one study.[2]

Oxidative Degradation:

• Accurately weigh 10 mg of Biperiden salt and dissolve it in about 25 mL of methanol in a 50 mL conical flask.

• Add 20 mL of 10% hydrogen peroxide solution in methanol.

• Heat the solution in a water bath at 40°C.

• Take 1 mL aliquots every 30 minutes.

• Evaporate the aliquot to near dryness.

• Redissolve the residue in 10 mL of methanol.

• Analyze the sample using a stability-indicating HPLC method. Complete degradation was observed after 6 hours in one study.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation in Aqueous Solution/Cell Culture Media	- Low aqueous solubility of Biperiden free base.- Change in pH of the solution.- Interaction with components in the media (e.g., salts, proteins).	- Ensure the final concentration is within the solubility limit. You may need to perform a solubility test in your specific buffer or media.- Prepare fresh solutions before each experiment.- If using a stock solution in DMSO, ensure the final concentration of DMSO in the aqueous solution is low (typically <0.5%) to avoid precipitation.- Consider the use of a different buffer system.[6][8]
Inconsistent or Lower-Than-Expected Potency in Cell-Based Assays	- Degradation of Biperiden Lactate in the experimental solution.- Adsorption of the compound to plasticware.- Cell passage number and health can affect assay results.	- Prepare fresh solutions from a properly stored stock.- Use low-adsorption plasticware for preparing and storing solutions.- Ensure consistent cell culture conditions and use cells within a defined passage number range.
Variability in Experimental Results	- Inconsistent solution preparation.- Pipetting errors.- Temperature fluctuations during the assay.	- Ensure accurate and consistent preparation of all solutions.- Use calibrated pipettes and proper pipetting techniques.- Pre-equilibrate all reagents and plates to the assay temperature to minimize variability.
High Background Signal in Assays	- Contamination of cell cultures (e.g., mycoplasma).- Interference from components in the test compound solution (e.g., high DMSO concentration).	- Regularly test cell cultures for mycoplasma contamination.- Run appropriate vehicle controls to determine the effect of the solvent on the assay.

Signaling Pathway and Experimental Workflow Diagrams

Biperiden is a non-selective muscarinic receptor antagonist that competitively binds to M1 muscarinic acetylcholine receptors (mAChRs).[9] The M1 receptor is a Gq-protein coupled receptor.

Caption: Antagonistic action of Biperiden on the M1 muscarinic receptor signaling pathway.

Caption: General experimental workflow for assessing the stability of Biperiden Lactate.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lactate and pH in the brain: association and dissociation in different pathophysiological states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of a pH 7.4, lactate-based and a pH 7.4, bicarbonate-based peritoneal dialysis solutions on neutrophil superoxide generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Unlocking the Chemistry: HEPES vs. Tris Buffers - Choosing the Right Solution for Your Lab - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 7. Feeding lactate for CHO cell culture processes: impact on culture metabolism and performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. goldbio.com [goldbio.com]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: HPLC Method Development for Biperiden Lactate Analysis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the development and troubleshooting of High-Performance Liquid Chromatography (HPLC) methods for the analysis of Biperiden Lactate.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for developing an HPLC method for Biperiden Lactate?

A good starting point for developing an HPLC method for Biperiden Lactate is to use a reversed-phase C18 or C8 column with a mobile phase consisting of a mixture of acetonitrile and a buffer solution.[1][2][3] The detection wavelength can be set around 205 nm, where Biperiden shows significant UV absorbance.[2][3][4] Due to the basic nature of the Biperiden molecule, it is crucial to control the mobile phase pH to ensure good peak shape and retention.[1][4]

Q2: Why is my Biperiden peak tailing, and how can I fix it?

Peak tailing for basic compounds like Biperiden is a common issue in reversed-phase HPLC. It is often caused by secondary interactions between the positively charged analyte and residual acidic silanol groups on the silica-based stationary phase.

To mitigate peak tailing, you can:

• Lower the mobile phase pH: Operating at a lower pH (e.g., 2.5-3.5) ensures that the silanol groups are protonated and less likely to interact with the protonated Biperiden molecule.

• Use a modern, end-capped column: Columns with advanced end-capping or those specifically designed for the analysis of basic compounds have fewer accessible silanol groups.

• Add a competing base to the mobile phase: A small amount of an amine modifier like triethylamine (TEA) can be added to the mobile phase to compete with Biperiden for interaction with the active silanol sites.

• Increase the buffer concentration: A higher buffer concentration can help to mask the residual silanol groups.[5]

Q3: What are the key validation parameters to consider for a Biperiden Lactate HPLC method?

According to ICH guidelines, the key validation parameters for an HPLC assay method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradation products. This is often demonstrated through forced degradation studies.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Q4: Can I use a UPLC method for Biperiden Lactate analysis?

Yes, a UPLC (Ultra-Performance Liquid Chromatography) method can be developed for Biperiden Lactate analysis. UPLC offers several advantages over traditional HPLC, including faster analysis times, improved resolution, and reduced solvent consumption, primarily due to the use of columns with sub-2 µm particle sizes.[6][7] When transferring a method from HPLC to UPLC, it is important to adjust the flow rate, injection volume, and gradient profile to accommodate the smaller column dimensions and particle size.

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC analysis of Biperiden Lactate.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with residual silanols on the column. - Inappropriate mobile phase pH. - Column overload.	- Lower the mobile phase pH to 2.5-3.5. - Use a column specifically designed for basic compounds or a highly end-capped column. - Add a competing base (e.g., triethylamine) to the mobile phase. - Reduce the sample concentration or injection volume.
Poor Retention	- Mobile phase is too strong (high organic content). - Inadequate pH control for a basic analyte.	- Decrease the percentage of the organic solvent (acetonitrile or methanol) in the mobile phase. - Ensure the mobile phase pH is in a range where Biperiden is sufficiently retained. Consider using a chaotropic agent like sodium perchlorate to enhance retention.[2]
Split Peaks	- Clogged inlet frit of the column. - Column void or channeling. - Sample solvent is too strong.	- Back-flush the column to dislodge any particulates from the frit. If this fails, replace the frit or the column. - Replace the column. - Dissolve the sample in the mobile phase or a weaker solvent.
Baseline Drift	- Column not equilibrated. - Mobile phase composition changing. - Detector lamp aging.	- Equilibrate the column with the mobile phase for a sufficient time before injection. - Ensure proper mixing of the mobile phase components and degas the mobile phase. - Replace the detector lamp.
Ghost Peaks	- Contamination in the injector or system. - Carryover from a previous injection.	- Flush the injector and the entire system with a strong solvent. - Implement a needle wash step in the autosampler method.

Data Presentation

The following tables summarize typical chromatographic conditions and validation parameters for the analysis of Biperiden. Note that most published methods are for Biperiden Hydrochloride; however, these are directly applicable to Biperiden Lactate as the active moiety is identical.

Table 1: Comparison of HPLC Chromatographic Conditions for Biperiden Analysis

Parameter	Method 1 (Biperiden HCl)[2]	Method 2 (Biperiden HCl)[8]	Method 3 (Biperiden Lactate Injection)
Column	Kromasil 100 C8 (100 x 4.6 mm, 5 µm)	Nucleodure C18 (250 x 4.6 mm, 5 µm)	L1 packing (µBondapak C18 or equivalent) (300 x 3.9 mm)
Mobile Phase	Acetonitrile : Buffer (pH 2.5 with sodium perchlorate)	Acetonitrile : 0.2% Perchloric acid in 0.01M Sodium Perchlorate (50:50, v/v)	Not specified in detail
Flow Rate	1.0 mL/min	Not specified	~2.0 mL/min
Detection	205 nm	210 nm	265 nm
Temperature	25 °C	Not specified	Not specified

Table 2: Summary of Method Validation Parameters

Parameter	Method 1 (Biperiden HCl)[2]	Method 2 (Biperiden HCl)[8]
Linearity Range	2 - 6 µg/mL	8 - 100 µg/mL
Correlation Coefficient (r²)	0.9997	> 0.999
Accuracy (% Recovery)	99.13%	Not specified
Precision (% RSD)	0.693%	Not specified
LOD	Not specified	Not specified
LOQ	Not specified	Not specified

Experimental Protocols

Protocol 1: HPLC Analysis of Biperiden Hydrochloride in Solid Dosage Forms[2]

This method is suitable for the quantification of Biperiden in tablets and can be adapted for Biperiden Lactate.

1. Chromatographic Conditions:

• Column: Kromasil 100 C8 (100 x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and a buffer solution. The buffer is prepared by dissolving 6.0 g of sodium dihydrogen phosphate and 2.0 g of sodium perchlorate in 1000 mL of water and adjusting the pH to 2.5 with phosphoric acid. The final mobile phase composition is a gradient or isocratic mixture of this buffer and acetonitrile.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 205 nm

• Injection Volume: 20 µL

2. Standard Solution Preparation:

• Accurately weigh and dissolve an appropriate amount of Biperiden HCl working standard in a suitable solvent (e.g., methanol or a mixture of water and methanol) to obtain a stock solution.

• Dilute the stock solution with the mobile phase to a final concentration within the linear range of the method (e.g., 4 µg/mL).

3. Sample Solution Preparation (from tablets):

• Weigh and finely powder a number of tablets.

• Accurately weigh a portion of the powder equivalent to a known amount of Biperiden HCl and transfer it to a volumetric flask.

• Add a suitable solvent, sonicate to dissolve the active ingredient, and dilute to volume.

• Filter the solution through a 0.45 µm syringe filter before injection.

Protocol 2: Stability-Indicating HPLC Method for Biperiden Hydrochloride[9]

This method is designed to separate Biperiden from its degradation products.

1. Chromatographic Conditions:

• Column: Nucleodure C18 (250 x 4.6 mm, 5 µm)

• Mobile Phase: A 50:50 (v/v) mixture of acetonitrile and an aqueous solution containing 0.2% 0.1 N perchloric acid in 0.01 M sodium perchlorate.

• Detection Wavelength: 210 nm

2. Forced Degradation Studies (for method validation):

• Acid Degradation: Reflux the drug substance in 1N HCl.

• Base Degradation: Reflux the drug substance in 1N NaOH.

• Oxidative Degradation: Treat the drug substance with 3-30% hydrogen peroxide.

• Thermal Degradation: Expose the solid drug substance to dry heat.

• Photolytic Degradation: Expose the drug substance to UV light.

Mandatory Visualization

Below are diagrams visualizing key workflows and logical relationships in HPLC method development and troubleshooting for Biperiden Lactate analysis.

Caption: Workflow for HPLC method development and validation.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Determination of Biperiden in Solid Dosage Forms | Semantic Scholar [semanticscholar.org]
• 4. View of HPLC Determination of Biperiden in Solid Dosage Forms [proceedings.bas.bg]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. tsijournals.com [tsijournals.com]

Technical Support Center: Biperiden Lactate Pharmacokinetic Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in Biperiden Lactate pharmacokinetic (PK) studies.

Frequently Asked Questions (FAQs)

Q1: What are the typical pharmacokinetic parameters of Biperiden, and what is the expected range of variability?

A1: Biperiden exhibits notable variability in its pharmacokinetic profile. Key parameters from various studies are summarized below. This variability is often attributed to factors such as age, formulation, and individual patient characteristics.

Data Presentation: Pharmacokinetic Parameters of Biperiden

Parameter	Value	Study Population	Study Notes
Time to Maximum Concentration (Tmax)	1.5 hours[1]	6 healthy volunteers	4 mg oral tablet
0.8-1.6 hours[2]	Not specified	Oral administration
~27.4 min[3]	Guinea pigs	Intramuscular injection
Maximum Concentration (Cmax)	~5 ng/mL[1]	6 healthy volunteers	4 mg oral tablet
4-5 ng/mL[4]	Not specified	4 mg oral dose
~32.22 ng/mL[3]	Guinea pigs	Intramuscular injection
Elimination Half-life (t½)	18 hours (terminal)[1]	6 healthy volunteers	4 mg oral tablet
~24 hours (terminal)[2]	6 normal subjects	Intravenous administration
~93 min[3]	Guinea pigs	Intramuscular injection
Oral Bioavailability	~33%[2]	6 normal subjects	Incomplete due to first-pass metabolism

Q2: What are the primary factors that contribute to the high variability observed in Biperiden pharmacokinetic studies?

A2: High inter- and intra-subject variability is a known characteristic of Biperiden pharmacokinetics.[5] The primary contributing factors include:

• Formulation: Different oral formulations, such as instant-release versus slow-release tablets, can significantly alter absorption rates and peak plasma concentrations.[4]

• Age: Geriatric patients may exhibit altered drug distribution and clearance, potentially leading to different pharmacokinetic profiles compared to younger adults.

• Genetic Polymorphisms: While not definitively established for Biperiden, metabolism by polymorphic enzymes like Cytochrome P450 2D6 (CYP2D6) is a common source of variability for many psychotropic drugs.

• Drug-Drug Interactions: Co-administration of other drugs can affect the absorption, metabolism, and excretion of Biperiden.[6]

• Disease State: The underlying disease (e.g., Parkinson's) and the presence of comorbidities, particularly renal or hepatic impairment, can influence drug disposition.

Q3: How does Biperiden's mechanism of action relate to its therapeutic and adverse effects?

A3: Biperiden is a muscarinic acetylcholine receptor antagonist with a higher affinity for the M1 subtype.[5] By blocking these receptors in the central nervous system, it helps to restore the balance between cholinergic and dopaminergic neurotransmission, which is disrupted in Parkinson's disease. This antagonism is also responsible for its anticholinergic side effects, such as dry mouth, blurred vision, and confusion.

Troubleshooting Guides

Issue 1: High variability in Cmax and Tmax values between subjects in an oral dosing study.

• Possible Cause 1: Formulation Differences.

  • Troubleshooting: Ensure that the same formulation (e.g., immediate-release tablets) from the same manufacturing batch is used for all subjects. If comparing different formulations, this variability is expected and is the focus of the study.

• Possible Cause 2: Food Effects.

  • Troubleshooting: Standardize food intake before and after drug administration. Administering Biperiden with or without food can affect its absorption rate.

• Possible Cause 3: Genetic Factors.

  • Troubleshooting: Consider genotyping subjects for relevant drug-metabolizing enzymes, such as CYP2D6, to investigate if metabolic phenotypes correlate with pharmacokinetic profiles.

Issue 2: Inconsistent results in the quantification of Biperiden in plasma samples.

• Possible Cause 1: Sample Collection and Handling.

  • Troubleshooting: Implement a strict and standardized protocol for blood sample collection, processing, and storage. Use appropriate anticoagulants and ensure timely separation of plasma. Store samples at a consistent, validated temperature (e.g., -80°C) to prevent degradation.

• Possible Cause 2: Bioanalytical Method Variability.

  • Troubleshooting: Ensure the bioanalytical method is fully validated according to regulatory guidelines (e.g., FDA or EMA). This includes assessing linearity, accuracy, precision, selectivity, and stability. Refer to the detailed experimental protocols below.

• Possible Cause 3: Matrix Effects.

  • Troubleshooting: Evaluate for matrix effects during method validation by comparing the response of the analyte in the biological matrix to the response in a neat solution. If significant matrix effects are present, consider alternative extraction techniques or the use of a stable isotope-labeled internal standard.

Experimental Protocols

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Biperiden in Plasma

This method is adapted from a published study and is suitable for pharmacokinetic analysis.[3]

• Sample Preparation:

  • To 290 µL of plasma, add an internal standard.

  • Perform a liquid-liquid extraction with hexane.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in a suitable solvent for GC-MS analysis.

• GC-MS Conditions:

  • Column: Use a capillary column suitable for amine analysis.

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: Optimize the temperature ramp to ensure good separation of Biperiden and the internal standard from endogenous plasma components.

  • MS Detection: Operate in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification:

  • Construct a calibration curve using standards of known Biperiden concentrations in blank plasma. The linear range is typically from 1.9 to 250 ng/mL.[3]

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the analysis of Biperiden in pharmaceutical dosage forms and can be adapted for biological samples with appropriate sample preparation.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A mixture of acetonitrile and a buffer (e.g., phosphate buffer) at an acidic pH.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a low wavelength, such as 205 nm, due to Biperiden's poor UV absorption at higher wavelengths.

• Sample Preparation (for plasma):

  • Protein precipitation with a suitable organic solvent (e.g., acetonitrile).

  • Solid-phase extraction (SPE) for cleaner samples and better sensitivity.

• Quantification:

  • Generate a calibration curve by analyzing standards of known concentrations.

Visualizations

Caption: Experimental workflow for a Biperiden pharmacokinetic study.

Caption: Simplified M1 muscarinic receptor signaling pathway and Biperiden's antagonistic action.

Caption: Key factors contributing to Biperiden pharmacokinetic variability.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. The determination of biperiden in plasma using gas chromatography mass spectrometry: pharmacokinetics after intramuscular administration to guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A novel method for the therapeutic drug monitoring of biperiden in plasma by GC-MS using salt-assisted liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Biperiden Lactate Toxicity in Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize Biperiden Lactate toxicity in preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Biperiden Lactate toxicity?

A1: The primary mechanism of Biperiden Lactate toxicity is its antagonist action on muscarinic acetylcholine receptors (mAChRs), leading to an anticholinergic syndrome.[1][2] This blockade disrupts the normal function of the parasympathetic nervous system.

Q2: What are the common signs of Biperiden Lactate toxicity in preclinical animal models?

A2: Common signs of toxicity are consistent with anticholinergic effects and can be remembered by the mnemonic: "Mad as a hatter" (delirium, agitation), "Blind as a bat" (mydriasis, blurred vision), "Dry as a bone" (dry mucous membranes, decreased salivation), "Red as a beet" (flushed skin), and "Hot as a hare" (hyperthermia).[3] Other signs include tachycardia, urinary retention, and decreased gastrointestinal motility.[4][5][6]

Q3: What is the reported LD50 of Biperiden in common preclinical species?

A3: The lethal dose 50 (LD50) provides a measure of acute toxicity. For Biperiden, the reported oral LD50 in rats is 750 mg/kg.

Species	Route of Administration	LD50 Value
Rat	Oral	750 mg/kg

Q4: Can Biperiden Lactate toxicity be reversed?

A4: Yes, the toxic effects of Biperiden Lactate can be reversed by administering a cholinesterase inhibitor, such as physostigmine. Physostigmine increases the amount of acetylcholine available to compete with Biperiden at the muscarinic receptors, thereby counteracting the anticholinergic effects.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during preclinical studies with Biperiden Lactate.

Issue	Potential Cause(s)	Recommended Action(s)
High incidence of mortality at expected therapeutic doses.	- Incorrect dose calculation.- High sensitivity of the animal strain or species.- Formulation or vehicle toxicity.	- Double-check all dose calculations and dilutions.- Conduct a dose-range finding study to determine the maximum tolerated dose (MTD) in your specific animal model.[7]- Include a vehicle-only control group to rule out vehicle-induced toxicity.
Animals exhibit severe anticholinergic symptoms (e.g., severe agitation, hyperthermia).	- Dose is too high.- Rapid absorption of the formulation.	- Reduce the dose for subsequent experiments based on observational data.- Consider a different route of administration that allows for slower absorption (e.g., subcutaneous instead of intraperitoneal).- For acute, severe toxicity, administer a rescue dose of physostigmine (see protocol below).
Inconsistent or highly variable toxicological responses between animals.	- Differences in animal age, weight, or health status.- Inconsistent dosing technique.	- Ensure animals are age- and weight-matched and in good health before the study begins.- Standardize the dosing procedure to ensure consistent administration.
Difficulty in assessing subtle toxicological endpoints.	- Lack of sensitive monitoring parameters.	- Implement a detailed observational checklist for anticholinergic effects (see protocol below).- Monitor physiological parameters such as heart rate, body temperature, and urine output.

Experimental Protocols

Dose-Response Study for Biperiden Lactate Toxicity

Objective: To determine the dose-response relationship of Biperiden Lactate and identify the maximum tolerated dose (MTD) in a rodent model.

Methodology:

• Animal Model: Select a suitable rodent model (e.g., Sprague-Dawley rats or C57BL/6 mice), age- and weight-matched.

• Acclimatization: Allow animals to acclimatize for at least one week before the experiment.

• Grouping: Randomly assign animals to at least 5 dose groups, including a vehicle control group (n=5-10 animals per group).

• Dose Selection: Based on literature (e.g., starting from a fraction of the known LD50), select a range of doses. For example, for rats, doses could range from 50 mg/kg to 800 mg/kg (oral).

• Administration: Administer Biperiden Lactate via the intended experimental route (e.g., oral gavage, intraperitoneal injection).

• Observation: Monitor animals continuously for the first 4 hours and then at regular intervals for up to 14 days. Record clinical signs of toxicity using an observational checklist (see below).

• Data Collection: Record the incidence of mortality and the severity of clinical signs for each dose group.

• Analysis: Determine the MTD, defined as the highest dose that does not cause mortality or severe clinical signs.

Protocol for Physostigmine Reversal of Biperiden Lactate Toxicity

Objective: To reverse acute, severe anticholinergic toxicity induced by Biperiden Lactate.

Methodology:

• Animal Model: Rodents exhibiting severe signs of Biperiden Lactate toxicity.

• Physostigmine Preparation: Prepare a fresh solution of physostigmine salicylate in sterile saline.

• Dosage: The recommended dose of physostigmine is typically 0.02-0.06 mg/kg.

• Administration: Administer physostigmine via slow intravenous (IV) or intraperitoneal (IP) injection.

• Monitoring: Closely monitor the animal for reversal of anticholinergic signs (e.g., decreased agitation, return of salivation) and for any adverse cholinergic effects (e.g., bradycardia, seizures).

• Supportive Care: Provide supportive care as needed, such as fluid administration and temperature regulation.

Observational Checklist for Anticholinergic Effects in Rodents

Parameter	Scoring (0 = Normal, 1 = Mild, 2 = Moderate, 3 = Severe)
General Appearance
Posture
Grooming
Central Nervous System
Activity Level
Agitation/Restlessness
Ataxia
Seizures
Autonomic Nervous System
Piloerection
Pupil Size
Salivation
Skin Color (ears/paws)
Respiration Rate
Heart Rate (if measurable)
Body Temperature

Visualizations

Signaling Pathways

Biperiden Lactate acts as an antagonist at muscarinic acetylcholine receptors (mAChRs). The following diagrams illustrate the general signaling pathways of mAChRs that are inhibited by Biperiden.

Caption: Gq-coupled muscarinic receptor signaling pathway.

Caption: Gi-coupled muscarinic receptor signaling pathway.

Experimental Workflow

The following diagram outlines a logical workflow for a preclinical toxicity study of Biperiden Lactate.

Caption: Preclinical toxicity study workflow.

References

• 1. Muscarinic Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Clinical Practice Guidelines : Anticholinergic Syndrome [rch.org.au]
• 3. Physiology, Anticholinergic Reaction - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Anticholinergic Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pcds.org.uk [pcds.org.uk]
• 6. BIPERIDEN oral | MSF Medical Guidelines [medicalguidelines.msf.org]
• 7. The basics of preclinical drug development for neurodegenerative disease indications - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: Biperiden Lactate vs. Scopolamine for Inducing Cognitive Impairment Models

For Researchers, Scientists, and Drug Development Professionals

The induction of transient cognitive deficits in animal models is a cornerstone of preclinical research for novel therapeutics targeting cognitive disorders. For decades, scopolamine, a non-selective muscarinic acetylcholine receptor antagonist, has been the "gold standard" for creating such models. However, its broad spectrum of activity often leads to non-cognitive side effects that can confound experimental results. This has led to the investigation of more selective agents, such as Biperiden Lactate, a preferential M1 muscarinic receptor antagonist, as a potentially more refined alternative. This guide provides an objective comparison of Biperiden Lactate and scopolamine for inducing cognitive impairment models, supported by experimental data and detailed methodologies.

Mechanism of Action: A Tale of Two Antagonists

The cognitive deficits induced by both scopolamine and biperiden stem from their interference with cholinergic neurotransmission, a critical pathway for learning and memory. However, their receptor targets and the subsequent downstream effects differ significantly.

Scopolamine: As a non-selective muscarinic antagonist, scopolamine blocks all five subtypes of muscarinic acetylcholine receptors (M1-M5). This widespread blockade disrupts cholinergic signaling in various brain regions, including the hippocampus and cortex, which are crucial for memory formation and consolidation.[1] This non-selectivity, however, also affects peripheral systems, leading to a range of side effects.

Biperiden: In contrast, biperiden exhibits a higher affinity for the M1 muscarinic receptor subtype, which is densely expressed in the cerebral cortex and hippocampus—areas intimately involved in cognitive processes.[2][3] By selectively targeting M1 receptors, biperiden is hypothesized to induce more specific cognitive deficits with fewer peripheral side effects compared to scopolamine.[2][3]

Signaling Pathways

The binding of acetylcholine to muscarinic receptors triggers a cascade of intracellular signaling events. The antagonistic action of scopolamine and biperiden disrupts these pathways.

Caption: Scopolamine non-selectively blocks all muscarinic receptor subtypes.

Caption: Biperiden selectively blocks the M1 muscarinic receptor subtype.

Comparative Performance Data

Experimental studies in rodents have provided quantitative data on the differential effects of scopolamine and biperiden on various cognitive and behavioral domains.

Behavioral Task	Scopolamine Effects	Biperiden Effects	Reference
Passive Avoidance Task	Reduced step-through latency at 1, 5, and 10 mg/kg (i.p.)	Reduced step-through latency only at 10 mg/kg (i.p.)	[4]
Fixed Ratio (FR5) Responding	Increased inter-response time by 32% at 0.3 mg/kg and 298% at 1 mg/kg	Increased inter-response time by 26% at 10 mg/kg	[2]
Progressive Ratio (PR10) Motivation	Reduced breakpoint at 1 mg/kg	No effect on breakpoint	[2]
Attention (Signal Detection)	Impaired at 0.3 mg/kg	No effect	[2]
Short-Term Memory (DNMTP)	Impaired at 0.1 and 0.3 mg/kg (delay-dependent and independent)	Impaired at 3 mg/kg (delay-dependent only)	[2]

DNMTP: Delayed Non-Matching to Position

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of findings. Below are generalized protocols for inducing cognitive impairment using scopolamine and biperiden in rodents.

Scopolamine-Induced Cognitive Impairment Model

Caption: Experimental workflow for scopolamine-induced cognitive impairment.

Protocol Details:

• Animal Selection and Acclimatization: Male mice or rats are typically used. Animals are housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water for at least one week before the experiment.

• Drug Preparation and Administration: Scopolamine hydrobromide is dissolved in sterile saline. A common dose range is 0.5-1 mg/kg administered intraperitoneally (i.p.) 30 minutes before the behavioral test.[5]

• Behavioral Testing:

  • Morris Water Maze (MWM): To assess spatial learning and memory. Scopolamine is administered before the acquisition phase.

  • Novel Object Recognition (NOR): To evaluate recognition memory. Scopolamine is given before the sample phase.

  • Passive Avoidance Task (PAT): To measure fear-motivated memory. Scopolamine is administered before the training trial.[4]

Biperiden-Induced Cognitive Impairment Model

Caption: Experimental workflow for biperiden-induced cognitive impairment.

Protocol Details:

• Animal Selection and Acclimatization: Similar to the scopolamine protocol.

• Drug Preparation and Administration: Biperiden lactate is dissolved in sterile water or saline. Effective doses to induce cognitive deficits in rodents are generally higher than scopolamine, typically in the range of 3-10 mg/kg (i.p.), administered 30 minutes prior to testing.[2][4]

• Behavioral Testing: Similar behavioral paradigms as with scopolamine can be employed, with the Delayed Non-Matching to Position (DNMTP) task being particularly sensitive to biperiden-induced deficits in short-term memory.[2]

Discussion and Conclusion

The choice between scopolamine and biperiden as a pharmacological model for cognitive impairment depends on the specific research question.

Scopolamine remains a robust and widely used tool for inducing broad cognitive deficits. Its non-selective nature ensures a significant disruption of the cholinergic system, making it suitable for screening compounds with potent pro-cognitive effects. However, the accompanying non-mnemonic effects on motivation, attention, and sensorimotor function can be a significant drawback, potentially leading to false positives or negatives in drug screening.[2][3]

Biperiden , with its more selective M1 receptor antagonism, offers a more refined model of cholinergic hypofunction.[2][3] The data suggest that biperiden induces a more specific deficit in short-term memory without the confounding effects on motivation and attention seen with scopolamine.[2] This makes it a valuable tool for investigating the role of the M1 receptor in cognition and for testing the efficacy of M1-targeting compounds. However, higher doses of biperiden may be required to produce significant cognitive impairment, and its effects may be less pronounced than those of scopolamine in certain tasks.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. A comparison of scopolamine and biperiden as a rodent model for cholinergic cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of scopolamine and biperiden as a rodent model for cholinergic cognitive impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of pro-amnesic efficacy of scopolamine, biperiden, and phencyclidine by using passive avoidance task in CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of chronic scopolamine treatment on cognitive impairment and neurofilament expression in the mouse hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

Reversing Neuroleptic-Induced Catalepsy: A Comparative Analysis of Biperiden Lactate's Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Biperiden Lactate's effectiveness in reversing neuroleptic-induced catalepsy, a common and debilitating extrapyramidal side effect of antipsychotic medications. The following sections present preclinical and clinical data comparing biperiden to other therapeutic alternatives, detail the experimental protocols used in these studies, and visualize the underlying biological pathways.

Executive Summary

Neuroleptic-induced catalepsy is primarily caused by the blockade of dopamine D2 receptors in the nigrostriatal pathway, leading to a functional dominance of cholinergic activity. Biperiden lactate, a muscarinic receptor antagonist, effectively counteracts this imbalance. Preclinical and clinical studies demonstrate that biperiden is a potent agent for reversing catalepsy, with an efficacy comparable or superior to other anticholinergic drugs and alternative therapies.

Preclinical Efficacy in Animal Models

The most common preclinical model for studying neuroleptic-induced catalepsy involves inducing a cataleptic state in rodents, typically rats or mice, using a dopamine D2 receptor antagonist like haloperidol. The efficacy of a test compound is then measured by its ability to reduce the duration of immobility in standardized tests, such as the bar test.

While direct head-to-head dose-response studies for biperiden lactate against all alternatives are not extensively published, available data from various studies allow for a comparative assessment. One study noted that biperiden completely alleviated catalepsy induced by several drugs in mice[1]. Other research has established dose-response relationships for various anticholinergics in reversing haloperidol-induced catalepsy in rats, providing a basis for comparison.

Table 1: Comparative Preclinical Efficacy of Anticholinergics in Reversing Haloperidol-Induced Catalepsy in Rats

Compound	Receptor Selectivity	Dose Range (nmol, i.c.v.)	Maximal Inhibition of Catalepsy (%)	ED50 (nmol)	Reference
Pirenzepine	Preferential M1/M4 Antagonist	3 - 300	84 ± 5	5.6	[2]
4-DAMP	Purported M1/M3 Antagonist	30 - 300	63 ± 14	29.5	[2]
AF-DX 116	M2/M4 Antagonist	10 - 300	30 ± 11 (at 30 nmol)	Not Determined	[2]
Tropicamide	Alleged M4 Antagonist	30 - 600	36 ± 12 (at 300 nmol)	Not Determined	[2]

Note: Data for biperiden in a comparable dose-response study was not available in the reviewed literature. However, its clinical efficacy suggests a potent anti-cataleptic profile.

Experimental Protocol: Haloperidol-Induced Catalepsy in Rats

A standardized method for inducing and measuring catalepsy in rats is crucial for evaluating the efficacy of anticataleptic drugs.

Objective: To induce a cataleptic state in rats using haloperidol and to quantify the reversal of this state following the administration of a test compound.

Materials:

• Male Wistar rats (200-250g)

• Haloperidol solution (e.g., 1 mg/kg, intraperitoneal)

• Test compounds (e.g., Biperiden Lactate) and vehicle

• Catalepsy scoring apparatus (e.g., horizontal bar raised 9 cm from the surface)

• Stopwatch

Procedure:

• Acclimatization: House the rats in a controlled environment for at least one week prior to the experiment with free access to food and water.

• Drug Administration: Administer haloperidol (1 mg/kg, i.p.) to induce catalepsy.

• Test Compound Administration: At a predetermined time after haloperidol administration (e.g., 30 minutes), administer the test compound (e.g., Biperiden Lactate) or vehicle.

• Catalepsy Assessment (Bar Test): At various time points after test compound administration (e.g., 30, 60, 90, and 120 minutes), gently place the rat's forepaws on the horizontal bar.

• Scoring: Measure the time (in seconds) the rat maintains this unnatural posture. This is known as the latency period. A cut-off time (e.g., 180 seconds) is typically set.

• Data Analysis: Compare the mean latency periods between the vehicle-treated group and the groups treated with the test compound using appropriate statistical methods. A significant reduction in the latency period indicates an anti-cataleptic effect.

Figure 1. Workflow for assessing anti-cataleptic drug efficacy.

Clinical Efficacy in Human Subjects

Clinical trials have demonstrated the effectiveness of biperiden in treating neuroleptic-induced extrapyramidal symptoms (EPS), which include catalepsy, in patients. Comparative studies provide valuable insights into its relative efficacy against other commonly used agents.

Table 2: Comparative Clinical Efficacy of Biperiden and Alternatives for Neuroleptic-Induced EPS

Comparison	Study Design	Patient Population	Key Findings	Reference
Biperiden vs. Amantadine	Double-blind	35 schizophrenic patients with haloperidol-induced EPS	Both drugs showed a significant overall improvement in EPS with no significant differences between the treatment groups.
Biperiden vs. Benzhexol (Trihexyphenidyl)	Single-blind	40 patients with neuroleptic-induced Parkinsonism	Both drugs were highly effective, and all patients responded favorably. No significant difference was observed between the two treatment groups.	[3]
Biperiden vs. Trihexyphenidyl	Double-blind, randomized	14 healthy volunteers	Both drugs produced similar central and peripheral anticholinergic effects, with no significant difference in their side effect profiles, except for biperiden being rated as more sedating.	[4]

Mechanism of Action: Restoring the Dopamine-Acetylcholine Balance

Neuroleptic-induced catalepsy arises from the blockade of D2 dopamine receptors in the nigrostriatal pathway by antipsychotic drugs. This leads to a relative overactivity of acetylcholine, a neurotransmitter that has an excitatory effect on striatal neurons. Biperiden, as a muscarinic acetylcholine receptor (primarily M1) antagonist, blocks the action of acetylcholine, thereby helping to restore the balance between the dopaminergic and cholinergic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. The potency and efficacy of anticholinergics to inhibit haloperidol-induced catalepsy in rats correlates with their rank order of affinities for the muscarinic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comparison of biperiden hydrochloride (Akineton) and benzhexol (Artane) in the treatment of drug-induced Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of central and peripheral pharmacologic effects of biperiden and trihexyphenidyl in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the M1 Receptor Selectivity of Biperiden In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Biperiden's in vitro performance with other muscarinic receptor antagonists, supported by experimental data. We delve into the binding affinities and functional assay protocols to validate Biperiden's selectivity for the M1 muscarinic acetylcholine receptor.

M1 Receptor Signaling Pathway

The M1 muscarinic acetylcholine receptor, a G-protein coupled receptor (GPCR), plays a crucial role in various physiological processes in the central nervous system. Its activation by acetylcholine initiates a signaling cascade that leads to downstream cellular responses. Understanding this pathway is fundamental to characterizing the action of M1-selective antagonists like Biperiden.

Caption: M1 Muscarinic Receptor Signaling Pathway.

Comparative Binding Affinity of Muscarinic Antagonists

The selectivity of a muscarinic antagonist is determined by its binding affinity to the different muscarinic receptor subtypes (M1-M5). The equilibrium dissociation constant (Kd) and the inhibition constant (Ki) are common measures of binding affinity, with lower values indicating a higher affinity. The pA2 value is another measure of antagonist potency.

The following tables summarize the in vitro binding affinities of Biperiden and comparator M1-selective antagonists, Pirenzepine and Telenzepine.

Table 1: Equilibrium Dissociation Constants (Kd) of Biperiden at Human Muscarinic Receptor Subtypes

Compound	M1 (nM)	M2 (nM)	M3 (nM)	M4 (nM)	M5 (nM)
Biperiden	0.48	6.3	3.9	2.4	6.3

Data from Bolden et al., 1992, obtained from competitive radioligand binding studies with [3H]quinuclidinyl benzilate in Chinese hamster ovary cells expressing human muscarinic receptor subtypes.

Table 2: pA2 Values of Biperiden Enantiomers at Different Muscarinic Receptor Subtypes

Compound	M1 (Rabbit Vas Deferens)	M2α (Rat Left Atrium)	M2β (Guinea-Pig Ileum)
(+)-Biperiden	9.07	7.25	8.27
(-)-Biperiden	5.59 - 6.38	-	-

(+)-Biperiden demonstrates significantly higher affinity for the M1 receptor compared to the M2 subtypes.[1] The (-)-enantiomer shows low and non-selective affinity.[1]

Table 3: Comparative Binding Affinities (Ki) of M1-Selective Antagonists

Compound	M1 (nM)	M2 (nM)	M3 (nM)	M4 (nM)	M5 (nM)
Pirenzepine	~18.6 (Rabbit Ganglia)	~588 (Rabbit Ganglia)	-	-	-
Telenzepine	0.94 (Rabbit Ganglia)	17.8 (Rabbit Ganglia)	-	-	-

Data for Pirenzepine and Telenzepine are from studies in rabbit superior cervical sympathetic ganglia, which endogenously express M1 and M2 receptors. While not a complete M1-M5 profile from a single study, these values demonstrate their M1-selectivity.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate and reproducible validation of drug-receptor interactions. Below are the methodologies for the key in vitro assays used to determine the M1 receptor selectivity of Biperiden.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for a receptor.

Caption: Experimental Workflow for Radioligand Binding Assay.

Detailed Methodology (based on Bolden et al., 1992):

• Cell Culture and Membrane Preparation:

  • Chinese hamster ovary (CHO) cells stably transfected with the genes for the human M1, M2, M3, M4, or M5 muscarinic receptors are cultured to confluence.

  • Cells are harvested, washed, and homogenized in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • The homogenate is centrifuged to pellet the cell membranes, which are then resuspended in the assay buffer.

• Binding Assay:

  • Membrane preparations (containing a specific amount of protein) are incubated in a final volume of 1 ml of assay buffer.

  • A fixed concentration of the radioligand, [3H]quinuclidinyl benzilate ([3H]QNB), is added to each assay tube.

  • Varying concentrations of the unlabeled competitor drug (e.g., Biperiden) are added to displace the binding of the radioligand.

  • Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist (e.g., 1 µM atropine).

  • The mixture is incubated at a specific temperature (e.g., 37°C) for a sufficient time to reach equilibrium.

• Separation and Quantification:

  • The incubation is terminated by rapid filtration through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

  • The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

  • The radioactivity retained on the filters is quantified by liquid scintillation counting.

• Data Analysis:

  • The concentration of the competitor drug that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curves.

  • The equilibrium dissociation constant (Ki) of the competitor drug is calculated from the IC50 value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block the agonist-induced increase in intracellular calcium, a key downstream event in the M1 receptor signaling pathway.

Caption: Experimental Workflow for Calcium Mobilization Assay.

Detailed Methodology:

• Cell Preparation:

  • Cells stably expressing the M1 muscarinic receptor (e.g., CHO-M1) are seeded into multi-well plates and grown to a suitable confluency.

  • The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer solution for a specific duration at a controlled temperature (e.g., 37°C).

• Antagonist and Agonist Addition:

  • The cells are washed to remove excess dye and then incubated with varying concentrations of the antagonist (Biperiden).

  • After the pre-incubation period, a fixed concentration of a muscarinic agonist (e.g., carbachol) is added to stimulate the M1 receptors and induce a calcium response.

• Fluorescence Measurement:

  • Changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity over time using a fluorescence plate reader.

  • The peak fluorescence intensity following agonist addition is recorded for each concentration of the antagonist.

• Data Analysis:

  • The antagonist's ability to inhibit the agonist-induced calcium response is quantified.

  • The concentration of the antagonist that produces 50% inhibition of the maximum agonist response (IC50) is determined by plotting the percentage of inhibition against the antagonist concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

The in vitro data presented in this guide strongly support the M1 receptor selectivity of Biperiden. Radioligand binding studies consistently demonstrate a significantly higher affinity of Biperiden for the M1 receptor subtype compared to M2, M3, M4, and M5 receptors. Functional assays, such as calcium mobilization, would further confirm this selectivity by showing a potent inhibition of M1-mediated cellular responses. When compared to other M1-selective antagonists like Pirenzepine and Telenzepine, Biperiden exhibits a comparable selectivity profile. The detailed experimental protocols provided herein offer a framework for researchers to independently validate these findings and further explore the therapeutic potential of M1-selective muscarinic antagonists.

References

• 1. Antagonism by antimuscarinic and neuroleptic compounds at the five cloned human muscarinic cholinergic receptors expressed in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Study Validation of Biperiden Lactate's Effects on the Cholinergic System: A Comparative Guide

This guide provides a comprehensive comparison of Biperiden Lactate's effects on the cholinergic system relative to other anticholinergic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes data from multiple studies to offer an objective overview of binding affinities, mechanisms of action, and relevant experimental protocols.

Comparative Analysis of Muscarinic Receptor Binding Affinities

Biperiden Lactate primarily exerts its effects through competitive antagonism of muscarinic acetylcholine receptors. To contextualize its potency and selectivity, the following tables summarize its binding affinity (in terms of IC50 and Ki values) in comparison to other commonly used anticholinergic drugs: Trihexyphenidyl, Benztropine, Procyclidine, and Atropine. It is important to note that direct comparisons of absolute values across different studies should be made with caution due to variations in experimental conditions, tissues, and radioligands used.

Table 1: Comparative IC50 Values for Muscarinic Receptor Binding in Rat Brain Cortical Tissue

Drug	IC50 (µM)
Biperiden	0.0084
Benztropine	0.018
Trihexyphenidyl	0.026
Procyclidine	0.070
Atropine	0.22

Data sourced from a competitive binding assay using [3H]quinuclidinyl benzilate (QNB) in rat brain cortical tissue.[1]

Table 2: Comparative Ki (nM) Values for Human Muscarinic Receptor Subtypes

Drug	M1 Receptor Ki (nM)	M2 Receptor Ki (nM)	M3 Receptor Ki (nM)	M4 Receptor Ki (nM)	M5 Receptor Ki (nM)
(+)-Biperiden	~0.08 (pA2=9.07)	~56.2 (pA2=7.25, cardiac M2α)	-	-	-
Trihexyphenidyl	-	-	-	-	-
Benztropine	0.59	-	-	-	-
(R)-Procyclidine	High Affinity	Lower Affinity	-	High Affinity	-
Atropine	1.27 ± 0.36	3.24 ± 1.16	2.21 ± 0.53	0.77 ± 0.43	2.84 ± 0.84

Acetylcholinesterase (AChE) Inhibition

While the primary mechanism of action for Biperiden is muscarinic receptor antagonism, some studies have investigated its potential to inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of acetylcholine.

Table 3: Acetylcholinesterase Inhibition Constant (Ki)

Drug	Ki
Biperiden	1.11 mmol/L

This high Ki value indicates that Biperiden is a very weak inhibitor of AChE.

Experimental Protocols

Radioligand Binding Assay for Muscarinic Receptors

This protocol is a standard method for determining the binding affinity of a compound for a specific receptor.

Objective: To determine the inhibition constant (Ki) of a test compound (e.g., Biperiden) for muscarinic acetylcholine receptors.

Materials:

• Cell membranes expressing the muscarinic receptor subtype of interest (e.g., from CHO-K1 cells transfected with the human M1 receptor gene).

• Radioligand (e.g., [3H]N-methylscopolamine ([3H]NMS) or [3H]quinuclidinyl benzilate ([3H]QNB)).

• Test compound (Biperiden Lactate) and reference compounds (e.g., Atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation cocktail and scintillation counter.

• Glass fiber filters.

Procedure:

• Membrane Preparation: Homogenize tissues or cells expressing the target receptor in a suitable buffer and centrifuge to isolate the membrane fraction. Resuspend the membrane pellet in the assay buffer.

• Competition Binding Assay:

  • In a series of tubes, add a fixed concentration of the radioligand.

  • Add increasing concentrations of the unlabeled test compound.

  • To determine non-specific binding, add a high concentration of a known muscarinic antagonist (e.g., Atropine) to a separate set of tubes.

  • Add the membrane preparation to initiate the binding reaction.

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate the bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Acetylcholinesterase (AChE) Activity Assay (Ellman's Method)

This colorimetric assay is widely used to measure AChE activity.

Objective: To determine the inhibitory effect of a test compound on AChE activity.

Materials:

• Acetylcholinesterase (AChE) enzyme solution.

• Acetylthiocholine iodide (ATCI) as the substrate.

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Test compound (Biperiden Lactate).

• Phosphate buffer (e.g., pH 8.0).

• 96-well microplate and a microplate reader.

Procedure:

• In a 96-well plate, add the phosphate buffer, the test compound at various concentrations, and the AChE enzyme solution.

• Incubate the mixture for a predefined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Add DTNB to each well.

• Initiate the reaction by adding the substrate, ATCI.

• The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product (5-thio-2-nitrobenzoate).

• Measure the absorbance of the yellow product at a wavelength of 412 nm at regular intervals using a microplate reader.

• Data Analysis:

  • Calculate the rate of the reaction (change in absorbance per unit time).

  • Determine the percentage of AChE inhibition by the test compound compared to a control without the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

In Vivo Microdialysis for Acetylcholine Measurement

This technique allows for the in vivo sampling of neurotransmitters from the extracellular fluid of specific brain regions in freely moving animals.

Objective: To measure the effect of Biperiden Lactate administration on extracellular acetylcholine levels in a specific brain region (e.g., striatum or hippocampus).

Materials:

• Stereotaxic apparatus for surgery.

• Microdialysis probes.

• Syringe pump.

• Fraction collector.

• HPLC system with electrochemical detection or mass spectrometry for acetylcholine analysis.

• Ringer's solution (perfusion fluid), often containing a cholinesterase inhibitor (e.g., neostigmine) to prevent acetylcholine degradation.

• Anesthetized laboratory animals (e.g., rats or mice).

Procedure:

• Surgical Implantation:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Surgically implant a guide cannula targeting the brain region of interest.

• Recovery: Allow the animal to recover from surgery for a specified period.

• Microdialysis Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with Ringer's solution at a constant, slow flow rate (e.g., 1-2 µL/min) using a syringe pump.

• Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular acetylcholine levels.

• Drug Administration: Administer Biperiden Lactate (e.g., via intraperitoneal injection).

• Post-Drug Collection: Continue to collect dialysate samples to measure changes in acetylcholine levels following drug administration.

• Sample Analysis: Analyze the concentration of acetylcholine in the collected dialysate samples using a sensitive analytical method like HPLC-ECD or LC-MS/MS.

• Data Analysis: Express the post-drug acetylcholine levels as a percentage of the baseline levels and analyze the data statistically to determine the significance of any changes.

Visualizations

Cholinergic Signaling Pathway and Mechanism of Action of Anticholinergic Drugs

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Biperiden and Mepazine as In Vivo MALT1 Inhibitors

A detailed examination of the in vivo efficacy and mechanisms of two prominent MALT1 inhibitors, Biperiden and mepazine, reveals their potential in therapeutic applications, particularly in oncology. This guide synthesizes available preclinical data to offer a comparative perspective for researchers and drug development professionals.

Mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1) has emerged as a critical therapeutic target due to its role as a key mediator of NF-κB signaling, which is crucial for the proliferation and survival of certain cancer cells, particularly B-cell lymphomas and pancreatic ductal adenocarcinomas (PDAC).[1] Both Biperiden, an anticholinergic drug, and mepazine, a phenothiazine derivative, have been identified as potent inhibitors of MALT1's paracaspase activity.[1][2] Preclinical in vivo studies have demonstrated that both compounds can effectively inhibit tumor growth and induce apoptosis by disrupting MALT1-dependent signaling pathways.[1]

Comparative In Vivo Efficacy

Both Biperiden and mepazine have shown significant antitumor effects in in vivo models of pancreatic cancer. Studies utilizing xenograft mouse models have indicated that treatment with either Biperiden or mepazine leads to a significant reduction in tumor progression. One study highlighted that both drugs effectively inhibit MALT1 activity, leading to decreased proliferation and increased apoptosis in PDAC cells.[1] Preliminary data from a Panc-1 PDAC cell xenograft mouse model showed a trend towards smaller tumors in the mepazine-treated group (130 ± 64 mm³) compared to the control group (1008 ± 593 mm³).[3]

While direct head-to-head in vivo efficacy data is limited, one study suggested that Biperiden may have a more favorable side-effect profile, with fewer pharmacological side effects reported compared to mepazine.[1] Mepazine, however, has been extensively studied for its ability to induce regulatory T cell (Treg) fragility, which can enhance the efficacy of immune checkpoint therapies.[4] Pharmacokinetic analyses of (S)-mepazine, an enantiomer of mepazine, revealed favorable accumulation in tumors, which may explain its preferential effects on tumor-infiltrating Tregs over systemic ones.[4]

Quantitative Data Summary

Compound	Animal Model	Cancer Type	Key In Vivo Finding	Citation
Mepazine	Panc-1 PDAC cell xenograft mouse model	Pancreatic Ductal Adenocarcinoma	Trend for smaller tumors in the treatment group (130 ± 64 mm³) vs. control (1008 ± 593 mm³).	[3]
(S)-Mepazine	Murine tumor models	Solid Tumors	Significant antitumor effects, synergistic with anti-PD-1 therapy. Favorable drug accumulation in tumors.	[4]
Biperiden	Xenograft mouse model	Pancreatic Ductal Adenocarcinoma	Significantly inhibited PDAC tumor progression.
Mepazine	Xenograft mouse model	Pancreatic Ductal Adenocarcinoma	Significantly inhibited PDAC tumor progression.
Mepazine	Mouse model of multiple sclerosis (EAE)	Autoimmune Disease	Attenuated disease development and progression when administered prophylactically or after onset.	[5]

Mechanism of Action and Signaling Pathways

Biperiden and mepazine function as allosteric inhibitors of the MALT1 protease.[5] They bind to a pocket on the MALT1 protein, distinct from the active site, leading to a conformational change that inhibits its proteolytic activity.[5] This inhibition prevents the cleavage of MALT1 substrates, such as CYLD, A20, and BCL10, which are crucial for the activation of the NF-κB signaling pathway.[5] The downstream consequence is the prevention of the nuclear translocation of c-Rel, a critical component of the NF-κB complex that promotes cell proliferation and inhibits apoptosis.[1][6]

Figure 1: MALT1 signaling pathway and points of inhibition by Biperiden and mepazine.

Experimental Protocols

In Vivo Xenograft Studies for Pancreatic Cancer:

• Cell Lines: Human pancreatic ductal adenocarcinoma (PDAC) cell lines (e.g., Panc-1) are used.[3]

• Animal Model: Immunocompromised mice (e.g., NOD/SCID) are typically used for xenograft models.

• Tumor Implantation: PDAC cells are injected subcutaneously into the flanks of the mice.

• Treatment Regimen: Once tumors reach a palpable size, mice are randomized into treatment and control groups. Biperiden or mepazine is administered, often via intraperitoneal (IP) injection or oral gavage, at specified doses and schedules.[3][5] For example, mepazine has been administered at doses of 8 mg/kg (twice a day, IP) and 16 mg/kg (every day, IP).[7]

• Outcome Measures: Tumor volume is measured regularly using calipers. At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation markers like Ki67 or apoptosis markers like cleaved caspase-3). Animal well-being is monitored, and in some studies, a neurologic score is used to assess adverse effects.

Figure 2: General experimental workflow for in vivo xenograft studies.

Conclusion

Both Biperiden and mepazine are effective in vivo inhibitors of MALT1, demonstrating significant anti-tumor activity in preclinical models of pancreatic cancer. Their shared mechanism of action through allosteric inhibition of MALT1's paracaspase activity validates MALT1 as a promising therapeutic target. While Biperiden may offer a better safety profile, mepazine's immunomodulatory effects on Tregs present a compelling rationale for its use in combination with immunotherapy. Further head-to-head comparative studies are warranted to fully elucidate their respective therapeutic potentials and to guide clinical development.

References

• 1. Biperiden and mepazine effectively inhibit MALT1 activity and tumor growth in pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. williamscancerinstitute.com [williamscancerinstitute.com]
• 3. asco.org [asco.org]
• 4. Translational Studies Using the MALT1 Inhibitor (S)-Mepazine to Induce Treg Fragility and Potentiate Immune Checkpoint Therapy in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological inhibition of MALT1 protease activity protects mice in a mouse model of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Biperiden Lactate's Antiepileptogenic Properties: A Validation Study and Comparative Analysis

A comprehensive review of preclinical potential and clinical outcomes for researchers, scientists, and drug development professionals.

This guide provides an objective comparison of Biperiden Lactate's performance in preclinical and clinical settings concerning its potential antiepileptogenic properties. The following sections present a detailed analysis of experimental data, methodologies, and a comparative look at other anticholinergic agents.

Executive Summary

Biperiden, a muscarinic acetylcholine receptor antagonist, has been investigated as a potential antiepileptogenic agent. Preclinical studies using the pilocarpine-induced status epilepticus model in rodents suggested promising results, indicating that Biperiden could delay the onset and reduce the frequency and severity of spontaneous recurrent seizures. The proposed mechanism involves the blockade of muscarinic M1 receptors, leading to an increased threshold of hippocampal excitability.

However, a randomized, double-blind, placebo-controlled clinical trial investigating the use of Biperiden for the prevention of post-traumatic epilepsy (PTE) in adult patients with traumatic brain injury (TBI) did not support the preclinical findings. The clinical trial showed insufficient evidence for Biperiden's efficacy in preventing PTE and was associated with a higher frequency of late post-traumatic seizures in the treatment group. This guide will delve into the data from both preclinical and clinical studies to provide a clear comparison.

Preclinical Efficacy in Animal Models

Biperiden demonstrated notable antiepileptogenic effects in the pilocarpine model of temporal lobe epilepsy, a widely used model for studying epileptogenesis.

Table 1: Summary of Preclinical Data for Biperiden in the Pilocarpine Rat Model

Parameter	Control Group (Pilocarpine-induced SE)	Biperiden-treated Group	Reference
Latency to first spontaneous seizure	Shorter	Significantly longer	[1][2]
Frequency of spontaneous seizures	Higher	Significantly reduced	[1][2]
Severity of spontaneous seizures	Higher	Significantly reduced	[1][2]
Hippocampal Excitability Threshold	Lower	Elevated	[1][2]

Clinical Trial Outcomes in Post-Traumatic Epilepsy

A clinical trial (NCT01048138) was conducted to assess the efficacy and safety of Biperiden in preventing PTE in patients who had suffered a TBI.[3][4][5][6][7]

Table 2: Key Outcomes of the Biperiden for Post-Traumatic Epilepsy Prevention Clinical Trial

Outcome	Placebo Group	Biperiden Group	p-value	Reference
Incidence of Post-Traumatic Epilepsy	3 out of 56 (5.4%)	6 out of 56 (10.7%)	0.170	[5][8][9][10]
Frequency of Late Post-Traumatic Seizures	Lower	Higher (2.03, 95%CI = 0.912-3.1597)	<0.001	[5][8][9][10]
Mortality Rate	Not significantly different	Not significantly different	0.248	[5][8][9][10]

Table 3: Common Adverse Events in the Biperiden PTE Clinical Trial

Adverse Event	Placebo Group (n=56)	Biperiden Group (n=56)	Reference
Constipation	28 (50%)	26 (46.4%)	[8]
Agitation	10 (17.9%)	16 (28.6%)	[8]

Comparative Analysis with Other Anticholinergic Agents

Other anticholinergic drugs have also been investigated for their antiepileptogenic potential, providing a basis for comparison with Biperiden.

Table 4: Comparison of Anticholinergic Agents in Preclinical Epilepsy Models

Compound	Mechanism	Animal Model	Key Findings	Reference
Biperiden	Muscarinic Antagonist (M1 preference)	Pilocarpine (Rat)	Delayed seizure onset, reduced seizure frequency and severity.[1][2]	[1][2]
Scopolamine	Non-selective Muscarinic Antagonist	Pilocarpine (Rat)	Reduced seizure severity and frequency.[11]	[11]
VU0255035	Selective M1 Muscarinic Antagonist	Organophosphate Exposure (Rat)	Suppressed seizure severity and delayed development of status epilepticus.[1][12]	[1][12]

Experimental Protocols

Preclinical: Pilocarpine-Induced Status Epilepticus Model in Rats

• Animal Model: Adult male Wistar rats were utilized.

• Induction of Status Epilepticus (SE):

  • Animals were pre-treated with a peripheral muscarinic antagonist (e.g., methyl-scopolamine) to reduce peripheral cholinergic effects.

  • SE was induced by a systemic injection of pilocarpine hydrochloride (e.g., 320-380 mg/kg, intraperitoneally).

  • Seizure activity was monitored and scored according to the Racine scale.

• Drug Administration:

  • The treatment group received Biperiden Lactate at a specified dose and schedule following the induction of SE.

  • The control group received a vehicle (e.g., saline).

• Monitoring and Data Collection:

  • Animals were continuously video-monitored for several months to record the latency to the first spontaneous recurrent seizure (SRS), and the frequency and severity of SRS.

  • Electrophysiological recordings were used to measure hippocampal excitability.

Clinical: Randomized Controlled Trial for Prevention of Post-Traumatic Epilepsy (NCT01048138)

• Study Design: A multicenter, prospective, double-blind, randomized, placebo-controlled trial.[4][5][6]

• Participants: Adult patients with moderate to severe traumatic brain injury.[4][5][6]

• Intervention:

  • Patients were randomized to receive either Biperiden Lactate (5 mg intravenously every 6 hours) or a placebo (saline) for 10 days.[5]

  • Treatment was initiated within 12 hours of the TBI.[5]

• Primary Outcome: The incidence of post-traumatic epilepsy within a 24-month follow-up period.[8][9][10]

• Secondary Outcomes: Frequency of seizures, mortality, and adverse events.[8][9][10]

• Data Analysis: Intention-to-treat analysis was performed to compare the outcomes between the two groups.[8][9][10]

Visualizing the Mechanisms and Workflows

To better understand the underlying pathways and experimental processes, the following diagrams are provided.

Caption: Proposed mechanism of Biperiden's action.

Caption: Preclinical study workflow for Biperiden.

Caption: Clinical trial workflow for Biperiden.

Conclusion

References

• 1. The M1 Muscarinic Receptor Antagonist VU0255035 Delays the Development of Status Epilepticus after Organophosphate Exposure and Prevents Hyperexcitability in the Basolateral Amygdala - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The M1 Muscarinic Receptor Antagonist VU0255035 Delays the Development of Status Epilepticus after Organophosphate Exposure and Prevents Hyperexcitability in the Basolateral Amygdala - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Biperiden for prevention of post-traumatic epilepsy: A protocol of a double-blinded placebo-controlled randomized clinical trial (BIPERIDEN trial) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. researchgate.net [researchgate.net]
• 9. Initial clinical evidence on biperiden as antiepileptogenic after traumatic brain injury-a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Initial clinical evidence on biperiden as antiepileptogenic after traumatic brain injury—a randomized clinical trial [frontiersin.org]
• 11. Comparison of pro-amnesic efficacy of scopolamine, biperiden, and phencyclidine by using passive avoidance task in CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Biperiden and Benzhexol for Drug-Induced Parkinsonism

For Researchers, Scientists, and Drug Development Professionals

Drug-induced parkinsonism (DIP) is a significant and often distressing side effect of neuroleptic medications, characterized by symptoms clinically similar to idiopathic Parkinson's disease, including tremors, rigidity, and bradykinesia. Anticholinergic agents are a cornerstone in the management of these extrapyramidal symptoms. This guide provides a detailed head-to-head comparison of two commonly used anticholinergic drugs, Biperiden and Benzhexol (also known as Trihexyphenidyl), with a focus on their efficacy, side effect profiles, and mechanisms of action, supported by available experimental data.

Efficacy and Clinical Outcomes

A direct comparative single-blind study conducted by Magnus (1980) investigated the clinical efficacy of Biperiden Hydrochloride and Benzhexol in treating neuroleptic-induced parkinsonism. The study concluded that both drugs were highly effective, with all patients showing a favorable response to treatment. Importantly, no significant difference in efficacy was observed between the two treatment groups when individual symptoms were examined.[1][2] While this seminal study establishes comparable efficacy, this guide will present further quantitative data for each drug based on broader clinical information to provide a comprehensive overview.

Table 1: Comparative Efficacy and Dosage

Parameter	Biperiden	Benzhexol (Trihexyphenidyl)	Data Source
Primary Indication	Drug-Induced Extrapyramidal Symptoms, Parkinson's Disease	Drug-Induced Extrapyramidal Symptoms, Parkinson's Disease	General Clinical Knowledge
Reported Efficacy	Effective in reducing rigidity, tremor, and akinesia.[1][2]	Effective in reducing rigidity and improving posture; may have less effect on akinesia and tremor.	[3]
Typical Oral Dosage for DIP	2 mg, 1 to 3 times daily	2-5 mg, 3 times daily	General Clinical Knowledge
Maximum Recommended Daily Dose	16 mg	Not specified in snippets	General Clinical Knowledge

Side Effect Profile

As anticholinergic agents, both Biperiden and Benzhexol share a similar spectrum of potential side effects. The proactive management of these adverse effects is a critical aspect of patient care.

Table 2: Comparative Side Effect Profile

Side Effect Category	Biperiden	Benzhexol (Trihexyphenidyl)	Data Source
Common Central Nervous System Effects	Drowsiness, dizziness, confusion, hallucinations, anxiety, agitation.	Drowsiness, dizziness, confusion, memory impairment.	General Clinical Knowledge
Common Peripheral Anticholinergic Effects	Dry mouth, blurred vision, urinary retention, constipation, decreased sweating.	Dry mouth, blurred vision, urinary retention, constipation.	General Clinical Knowledge
Cardiovascular Effects	Tachycardia, orthostatic hypotension (with parenteral use).	Tachycardia.	General Clinical Knowledge
Gastrointestinal Effects	Nausea, abdominal discomfort.	Nausea.	General Clinical Knowledge

Mechanism of Action and Signaling Pathway

Drug-induced parkinsonism is primarily caused by the blockade of dopamine D2 receptors in the striatum by neuroleptic drugs. This antagonism disrupts the delicate balance between the dopaminergic (inhibitory) and cholinergic (excitatory) systems, leading to a state of relative cholinergic overactivity. Both Biperiden and Benzhexol are centrally acting muscarinic receptor antagonists. They work by blocking acetylcholine receptors in the striatum, thereby restoring the dopaminergic-cholinergic balance and alleviating the extrapyramidal symptoms.

Caption: Mechanism of action of Biperiden and Benzhexol in drug-induced parkinsonism.

Experimental Protocols

The following is a representative experimental protocol for a clinical trial designed to compare the efficacy of Biperiden and Benzhexol for drug-induced parkinsonism, based on established methodologies in the field.

Objective: To compare the efficacy and safety of Biperiden versus Benzhexol in the treatment of neuroleptic-induced parkinsonism.

Study Design: A multi-center, randomized, double-blind, parallel-group clinical trial.

Participants:

• Inclusion Criteria: Patients aged 18-65 years with a diagnosis of a psychotic disorder, receiving a stable dose of a neuroleptic medication for at least four weeks, and exhibiting clinically significant drug-induced parkinsonism.

• Exclusion Criteria: Patients with idiopathic Parkinson's disease, a history of hypersensitivity to anticholinergic drugs, narrow-angle glaucoma, or other contraindications.

Intervention:

• Group A: Biperiden administered orally at a starting dose of 2 mg twice daily, with titration allowed based on clinical response and tolerability.

• Group B: Benzhexol administered orally at a starting dose of 2 mg twice daily, with titration allowed based on clinical response and tolerability.

Assessments:

• Baseline: A comprehensive assessment including medical history, physical examination, and baseline scores on standardized rating scales for extrapyramidal symptoms.

• Efficacy Assessment: The primary efficacy endpoint will be the change from baseline in the total score of the Simpson-Angus Scale (SAS) at week 8. The SAS is a 10-item rating scale that assesses rigidity, tremor, and other parkinsonian signs. The Webster Rating Scale , which evaluates 10 clinical findings related to parkinsonian disability, will be used as a secondary efficacy measure.[4][5][6]

• Safety Assessment: Adverse events will be recorded at each study visit. Vital signs and laboratory parameters will be monitored.

Statistical Analysis: The primary analysis will be a comparison of the mean change from baseline in the SAS total score between the two treatment groups using an analysis of covariance (ANCOVA), with baseline score as a covariate.

Conclusion

Based on available evidence, both Biperiden and Benzhexol are effective treatment options for drug-induced parkinsonism with a comparable efficacy profile. The choice between these two agents may be guided by physician experience, local availability, and individual patient factors, including potential sensitivities to specific side effects. Further large-scale, double-blind, randomized controlled trials would be beneficial to delineate any subtle differences in their efficacy and tolerability profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. A comparison of biperiden hydrochloride (Akineton) and benzhexol (Artane) in the treatment of drug-induced Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medicalalgorithms.com [medicalalgorithms.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Webster Rating Scale for Parkinson’s Disease [mdcalc.com]
• 6. scribd.com [scribd.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Biperiden Lactate

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of Biperiden Lactate, aligning with general laboratory safety protocols and regulatory guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Biperiden Lactate with appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat.[1][2] All handling should occur in a well-ventilated area to avoid inhalation of any dust or aerosols.[1][2] In case of accidental contact, wash skin thoroughly with soap and water, and for eye contact, rinse with pure water for at least 15 minutes and seek medical attention.[1][2]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Biperiden Lactate is through a licensed chemical destruction facility.[1] This typically involves incineration. It is crucial not to dispose of Biperiden Lactate directly into household garbage or the sewage system.[3][4]

Step 1: Waste Identification and Segregation

Biperiden Lactate should be treated as a hazardous chemical waste. It is essential to segregate it from other laboratory waste streams to prevent accidental reactions.[5][6] Specifically, keep it separate from incompatible materials. While the Safety Data Sheet (SDS) for Biperiden Lactate does not list specific incompatibilities, general best practices dictate storing it away from strong oxidizing agents, acids, and bases.[6]

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container for collecting Biperiden Lactate waste. The container must be:

• Chemically compatible with the substance.[5][7]

• Securely sealed to prevent leaks or spills.[5][6]

• Clearly labeled with the words "Hazardous Waste," the chemical name "Biperiden Lactate," and any associated hazard symbols.[7]

For solid forms, the original container can be used for accumulation, provided it is in good condition and can be securely closed.[7]

Step 3: On-Site Accumulation and Storage

Store the designated waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][8] This area must be under the control of laboratory personnel and inspected weekly for any signs of leakage.[6]

Step 4: Off-Site Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8] They will ensure the waste is transported and disposed of in compliance with all federal, state, and local regulations, including those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][9]

Alternative Disposal Consideration

Some safety data sheets suggest that Biperiden can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[10] This procedure should only be carried out by trained professionals in a facility designed for such operations.

Spill and Contamination Cleanup

In the event of a spill, prevent further leakage if it is safe to do so.[1][2] Collect the spilled material using an absorbent, non-combustible material and place it in a suitable, closed container for disposal.[2] Ensure the area is well-ventilated.[2] All materials used for cleanup, including contaminated PPE, should be disposed of as hazardous waste.[7]

Quantitative Data Summary

While specific quantitative data for the disposal of Biperiden Lactate is not extensively available, the following table summarizes key hazard and regulatory information derived from its Safety Data Sheet.

Parameter	Value/Information	Source
GHS Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[11]
Recommended Disposal Method	Removal to a licensed chemical destruction plant or controlled incineration.	[1][10]
Environmental Precautions	Do not allow to enter drains, soil, or surface water.	[1][2][10]
Regulatory Framework	Disposal must be in accordance with local, regional, national, and international regulations.	[10][11]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Biperiden Lactate is illustrated below. This diagram outlines the decision-making process and procedural steps from waste generation to final disposal.

Biperiden Lactate Disposal Workflow

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mcfenvironmental.com [mcfenvironmental.com]
• 5. danielshealth.com [danielshealth.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. sdmedwaste.com [sdmedwaste.com]
• 10. biosynth.com [biosynth.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]